5,5,5-Trifluoropent-3-yn-1-ol

Core Science & Biosynthesis

The Strategic Integration of Trifluoromethylated Homopropargylic Alcohols in Modern Drug Discovery: A Technical Guide

Foreword: The Trifluoromethyl Group - A Game Changer in Medicinal Chemistry

The strategic incorporation of fluorine atoms, and in particular the trifluoromethyl (-CF3) group, into molecular scaffolds has become a cornerstone of modern medicinal chemistry.[1] This exceptionally electronegative and lipophilic moiety can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, often leading to enhanced drug efficacy.[2] The C-F bond is one of the strongest in organic chemistry, rendering the -CF3 group highly resistant to metabolic degradation, which can prolong a drug's half-life.[2] Furthermore, the electron-withdrawing nature of the trifluoromethyl group can modulate a molecule's binding affinity and specificity for its biological target.[2] It is within this context that trifluoromethylated homopropargylic alcohol building blocks emerge as exceptionally valuable synthons for the construction of novel and effective therapeutic agents.

Introduction: The Unique Value Proposition of Trifluoromethylated Homopropargylic Alcohols

Trifluoromethylated homopropargylic alcohols represent a class of chiral building blocks that offer a unique convergence of desirable structural and functional features for drug development. The homopropargylic alcohol motif provides a versatile handle for a wide array of chemical transformations, enabling the construction of complex molecular architectures, including various heterocyclic compounds.[3] The presence of the trifluoromethyl group imparts the aforementioned benefits of enhanced metabolic stability and lipophilicity.[2] The chiral carbinol center introduces a key stereochemical element, which is often crucial for potent and selective biological activity. The development of efficient and stereoselective methods for the synthesis of these building blocks is therefore a topic of significant interest to the pharmaceutical and agrochemical industries.

Core Synthesis Strategies: Accessing Chiral Trifluoromethylated Homopropargylic Alcohols

The enantioselective synthesis of trifluoromethylated homopropargylic alcohols presents a significant challenge due to the difficulty in constructing a stereogenic center bearing the strongly electron-withdrawing trifluoromethyl group. However, several effective strategies have been developed to address this challenge.

Catalytic Asymmetric Addition of Terminal Alkynes to Trifluoromethyl Ketones

One of the most direct approaches involves the catalytic asymmetric addition of a terminal alkyne to a trifluoromethyl ketone. This strategy allows for the convergent assembly of the homopropargylic alcohol core.

Figure 1: General scheme for the catalytic asymmetric synthesis of trifluoromethylated homopropargylic alcohols.

The success of this approach hinges on the development of a suitable chiral catalyst that can effectively control the stereochemical outcome of the reaction. Copper(II) complexes with chiral hydroxamic acid ligands have shown promise in promoting the direct aldol reaction of α-azido amides to alkynyl trifluoromethyl ketones, affording trifluoromethylated propargylic alcohols with high stereoselectivity.[4] While this exemplifies the principle for propargylic systems, similar catalytic systems are being explored for the synthesis of homopropargylic analogues.

Nucleophilic Trifluoromethylation of α,β-Unsaturated Ketones and Aldehydes

An alternative and widely employed strategy is the nucleophilic trifluoromethylation of α,β-unsaturated carbonyl compounds. The Ruppert-Prakash reagent, (trifluoromethyl)trimethylsilane (TMSCF3), is a key player in this approach.[5]

The reaction typically proceeds via a 1,4-conjugate addition of the trifluoromethyl anion to the enone system, followed by trapping of the resulting enolate with an electrophile. Subsequent reduction of the carbonyl group then furnishes the desired homopropargylic alcohol.

Figure 2: Workflow for the synthesis of trifluoromethylated homopropargylic alcohols via nucleophilic trifluoromethylation.

The stereochemistry of the final product can be controlled at the reduction step through the use of chiral reducing agents or substrate-controlled diastereoselective reductions.

Physicochemical Properties and Spectroscopic Characterization

Trifluoromethylated homopropargylic alcohols are typically colorless to pale yellow oils or low-melting solids. Their purification is often achieved by column chromatography on silica gel.[6] The structural elucidation and purity assessment of these compounds rely on a combination of spectroscopic techniques.

Technique	Key Features and Typical Chemical Shifts/Signals
¹H NMR	- -OH proton: A broad singlet, typically in the range of 2-4 ppm. - Alkynyl proton (-C≡CH): A singlet or a narrow triplet around 2-3 ppm. - Protons on the carbon bearing the -OH group: A multiplet, with its chemical shift influenced by the neighboring trifluoromethyl group. - Protons on the carbon bearing the -CF₃ group: A multiplet, often showing coupling to the fluorine atoms.
¹³C NMR	- Carbon of the -CF₃ group: A quartet due to coupling with the three fluorine atoms (¹JCF), typically in the range of 120-130 ppm. - Carbon bearing the -OH group: A quartet (²JCF), usually found between 60-75 ppm. - Alkynyl carbons: Two distinct signals in the range of 70-90 ppm.
¹⁹F NMR	- A singlet for the -CF₃ group, typically in the range of -70 to -85 ppm relative to CFCl₃.[7]
IR Spectroscopy	- O-H stretch: A broad absorption band in the region of 3200-3600 cm⁻¹. - C≡C-H stretch: A sharp, weak absorption band around 3300 cm⁻¹. - C-F stretch: Strong absorption bands in the region of 1100-1300 cm⁻¹.[2]
Mass Spectrometry	- The molecular ion peak (M⁺) may be observed. - Characteristic fragmentation patterns include the loss of water (M-18) and the trifluoromethyl group (M-69).

Applications in Medicinal Chemistry and Complex Molecule Synthesis

The synthetic versatility of trifluoromethylated homopropargylic alcohols makes them attractive starting materials for the preparation of a diverse range of biologically active molecules, particularly heterocyclic compounds.[3][8]

Synthesis of Trifluoromethylated Pyrroles

Gold-catalyzed cyclization of mesylated amino trifluoromethylpropargylic alcohols provides a facile route to substituted 3-trifluoromethylpyrroles.[4] These pyrrole derivatives are important scaffolds in medicinal chemistry, with applications as anti-inflammatory, anti-cancer, and anti-viral agents.

Figure 3: Gold-catalyzed synthesis of trifluoromethylated pyrroles from trifluoromethylated propargylic alcohol derivatives.

Access to Chiral Trifluoromethylated Amino Alcohols

Trifluoromethylated homopropargylic alcohols can be readily converted to the corresponding β-amino alcohols through various synthetic transformations.[5] Chiral β-amino-α-trifluoromethyl alcohols are valuable ligands in asymmetric synthesis and are present in a number of biologically active compounds.[2]

Experimental Protocols: A Representative Synthesis

The following protocol describes a general procedure for the synthesis of a trifluoromethylated alcohol via nucleophilic trifluoromethylation of a ketone using the Ruppert-Prakash reagent, followed by desilylation. This can be adapted for the synthesis of homopropargylic alcohols by starting with an appropriate α,β-unsaturated ketone.

Synthesis of a Trifluoromethylated Tertiary Alcohol

Materials:

• Ketone (1.0 equiv)

• (Trifluoromethyl)trimethylsilane (TMSCF₃, 1.5 equiv)

• Cesium fluoride (CsF, 0.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Tetrabutylammonium fluoride hydrate (TBAF·3H₂O, 1.1 equiv)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add the ketone (1.0 equiv) and anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Add cesium fluoride (0.1 equiv) to the stirred solution.

• Slowly add (trifluoromethyl)trimethylsilane (1.5 equiv) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and add tetrabutylammonium fluoride hydrate (1.1 equiv).

• Stir the mixture at room temperature for 30 minutes.

• Quench the reaction by the addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired trifluoromethylated alcohol.[2][9]

Self-Validation: The purity of the final product should be assessed by ¹H, ¹³C, and ¹⁹F NMR spectroscopy. The presence of the characteristic signals for the trifluoromethyl group and the alcohol moiety, as outlined in the characterization table, will confirm the identity of the product. The absence of signals corresponding to starting materials and byproducts will validate the success of the purification.

Future Outlook and Challenges

The development of more efficient, scalable, and cost-effective methods for the enantioselective synthesis of trifluoromethylated homopropargylic alcohols remains an active area of research. Key challenges include the development of catalysts that can operate at low loadings and under mild conditions, as well as the expansion of the substrate scope to include a wider range of functional groups. The exploration of novel trifluoromethylating reagents is also of great interest. As our understanding of the role of fluorine in drug-receptor interactions continues to grow, so too will the demand for innovative and versatile building blocks such as trifluoromethylated homopropargylic alcohols.

References

• Fustero, S., et al. (2011). Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis. Journal of Fluorine Chemistry, 132(6), 359-376.

• Gold-Catalyzed Synthesis of Substituted 3-Trifluoromethylpyrroles from Mesylated Amino Trifluoromethylpropargylic Alcohols. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]

• Petrova, P. A., et al. (2022). Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. Molecules, 27(20), 7068.

• Synthesis of β-trifluoromethyl alcohols. (n.d.). Organic Chemistry Portal. Retrieved February 12, 2026, from [Link]

• Singh, R. P., et al. (2024). Trifluoromethylation Strategies of Alcohols and Phenols. Asian Journal of Organic Chemistry, 13(11), e202400179.

• Synthesis and Applications of α-Trifluoromethylated Alkylborons. (2014). National Institutes of Health. Retrieved February 12, 2026, from [Link]

• Synthesis of Heterocycles by Using Propargyl Compounds as Versatile Synthons. (2017). ResearchGate. Retrieved February 12, 2026, from [Link]

• Douglas, J. T., et al. (2012). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 109(37), 14698-14703.

• Column Chromatography. (n.d.). University of Colorado Boulder. Retrieved February 12, 2026, from [Link]

• Petrova, P. A., et al. (2022). Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. MDPI. Retrieved February 12, 2026, from [Link]

• Enantioselective Michael Addition: An Experimental Introduction to Asymmetric Synthesis. (2019). Amazon S3. Retrieved February 12, 2026, from [Link]

• N-Trifluoromethylthiosaccharin. (2017). Organic Syntheses. Retrieved February 12, 2026, from [Link]

• Enantioselective Synthesis of α-Trifluoromethyl tert-Alcohols and Amines via Organocatalyst-Mediated Aldol and Mannich Reactions. (2013). ResearchGate. Retrieved February 12, 2026, from [Link]

• Petrova, P. A., et al. (2022). Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. PubMed. Retrieved February 12, 2026, from [Link]

• Synthesis of α-Allenic Aldehydes/Ketones from Homopropargylic Alcohols by a Visible-Light Irradiation System. (2020). Royal Society of Chemistry. Retrieved February 12, 2026, from [Link]

• Senzer, B. D., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302.

• Petrova, P. A., et al. (2022). (PDF) Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. ResearchGate. Retrieved February 12, 2026, from [Link]

• Petrov, V. A. (Ed.). (2009).

• Column chromatography. (n.d.). Columbia University. Retrieved February 12, 2026, from [Link]

• Trifluoromethylated heterocycles. (2013). National Institutes of Health. Retrieved February 12, 2026, from [Link]

• Purification of Organic Chemicals. (n.d.). GEA. Retrieved February 12, 2026, from [Link]

Sources

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• 3. researchgate.net [researchgate.net]
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• 5. Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to the Chemical Safety of 5,5,5-Trifluoro-3-Pentyn-1-ol

Disclaimer: The following technical guide has been developed to provide comprehensive safety information for 5,5,5-trifluoro-3-pentyn-1-ol. As of the date of this publication, a specific Safety Data Sheet (SDS) for this exact chemical entity is not publicly available. Therefore, the data presented herein is a synthesis of information from close structural analogs, primarily its isomer 5,5,5-trifluoropent-3-yn-2-ol (CAS No. 124550-97-6) and other related fluorinated alcohols. This guide must be used as a preliminary risk assessment tool. All laboratory personnel must conduct a thorough, site-specific risk assessment before handling this compound.

Section 1: Executive Summary & Chemical Profile

5,5,5-trifluoro-3-pentyn-1-ol is a fluorinated organic compound with potential applications in medicinal chemistry and materials science. The presence of a trifluoromethyl group, a hydroxyl group, and an internal alkyne imparts a unique combination of chemical properties. However, these same structural features necessitate a rigorous and informed approach to its handling and safety. This guide provides an in-depth analysis of its anticipated hazards, safe handling protocols, and emergency procedures, designed for researchers, chemists, and drug development professionals.

The core safety concerns are predicated on its likely classification as a flammable liquid that can cause significant irritation to the skin, eyes, and respiratory system. The trifluoromethyl group can enhance the compound's reactivity and may lead to the release of hazardous decomposition products, such as hydrogen fluoride, under thermal stress.

Chemical Identifier	Data	Source
IUPAC Name	5,5,5-trifluoro-3-pentyn-1-ol	N/A
Molecular Formula	C₅H₅F₃O	N/A
Closest Analog	5,5,5-trifluoropent-3-yn-2-ol	[1]
CAS Number (Analog)	124550-97-6	[1]
Molecular Weight (Analog)	138.09 g/mol

Section 2: Hazard Identification and GHS Classification

Understanding the specific hazards is the foundation of safe chemical handling. The GHS classification for the structural isomer, 5,5,5-trifluoropent-3-yn-2-ol, provides the most reliable available framework for assessing the risks of 5,5,5-trifluoro-3-pentyn-1-ol.[1]

GHS Pictograms	Signal Word	Hazard Statements
🔥 GHS02: Flame❗ GHS07: Exclamation Mark	Warning	H226: Flammable liquid and vapor.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.

Analysis of Hazards:

• Flammability (H226): The presence of a carbon-carbon triple bond and a relatively low molecular weight suggest that this compound is a flammable liquid. Vapors may be heavier than air and can travel to an ignition source, leading to a flashback.[2]

• Skin Irritation (H315): Fluorinated compounds can be defatting to the skin, leading to dryness, irritation, and dermatitis upon prolonged contact.

• Eye Irritation (H319): Direct contact with the liquid or its vapors is likely to cause serious eye irritation, potentially leading to damage if not promptly addressed.

• Respiratory Irritation (H335): Inhalation of vapors or aerosols may irritate the mucous membranes and the upper respiratory tract, causing coughing and discomfort.

Section 3: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to containment and protection is critical. The primary directive is to minimize all potential routes of exposure.

Engineering Controls:

• Chemical Fume Hood: All handling of 5,5,5-trifluoro-3-pentyn-1-ol, including weighing, transfers, and reactions, must be conducted in a certified chemical fume hood to control vapor inhalation.

• Ventilation: The laboratory must be well-ventilated to prevent the accumulation of flammable vapors. Use explosion-proof electrical and ventilation equipment.[2]

• Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible and in close proximity to the workstation.[2]

Personal Protective Equipment (PPE):

Protection Type	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves. Double-gloving is recommended for extended operations.	Provides a barrier against skin contact. Check for breakthrough times if available for similar chemicals.
Eye Protection	Tightly fitting safety goggles and a face shield.	Protects against splashes to the eyes and face.[2]
Skin & Body	Flame-retardant laboratory coat.	Protects against splashes and potential flash fires.
Respiratory	Not typically required if work is performed in a fume hood. For spills or emergencies, a self-contained breathing apparatus (SCBA) is necessary.	Protects against inhalation of high concentrations of vapor.

Logical Workflow for Donning PPE

Caption: Sequential process for correctly donning PPE.

Section 4: Safe Handling and Storage Protocols

Handling:

• Ignition Sources: Keep the compound away from heat, sparks, open flames, and hot surfaces. Use only non-sparking tools and take precautionary measures against static discharge.[2][3]

• Inert Atmosphere: For reactions sensitive to air or moisture, and for long-term storage, consider handling under an inert atmosphere (e.g., nitrogen or argon).

• Grounding: Ground and bond containers and receiving equipment during transfers to prevent static electricity buildup.[4]

• Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage:

• Container: Store in a tightly closed, properly labeled container.

• Location: Keep in a cool, dry, and well-ventilated place, away from incompatible materials. Store in a designated flammables cabinet.[3]

• Incompatibilities: Avoid storage with strong oxidizing agents, strong bases, and acids.[3][5] The alkyne functionality may react violently with certain metals.

Section 5: Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First-Aid Measures

Exposure Route	Protocol
Inhalation	1. Move the victim to fresh air immediately.[2]2. If breathing is difficult, provide oxygen.3. If not breathing, give artificial respiration (do not use mouth-to-mouth).[2]4. Seek immediate medical attention.
Skin Contact	1. Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing.[2]2. Wash the affected area with soap and water.3. Seek immediate medical attention.
Eye Contact	1. Immediately rinse cautiously with water for several minutes, holding the eyelids open.[2]2. Remove contact lenses, if present and easy to do. Continue rinsing.3. Seek immediate medical attention.
Ingestion	1. Do NOT induce vomiting.[2]2. If the person is conscious, rinse their mouth with water.3. Call a Poison Control Center or physician immediately.[2]

First-Aid Decision Pathway

Caption: Decision-making workflow for first-aid response.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide (CO₂). Water spray can be used to cool closed containers.[2]

• Unsuitable Media: Do not use a solid water stream as it may spread the fire.

• Specific Hazards: The compound is flammable and its vapors can form explosive mixtures with air.[2] Containers may explode when heated.[2] Thermal decomposition can release hazardous gases, including carbon oxides and gaseous hydrogen fluoride (HF).[2]

• Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[2]

Spill Response Protocol

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Isolate: Isolate the hazard area and deny entry.

• Ignition Sources: Remove all sources of ignition.

• Ventilate: Ensure adequate ventilation.

• Containment: For small spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite).

• Collection: Use non-sparking tools to collect the absorbed material and place it into a suitable, sealed container for disposal.

• Decontamination: Clean the spill area thoroughly.

• Reporting: Report the spill according to institutional and local regulations.

Section 6: Toxicological & Ecological Information

Toxicological Profile (Inferred): The toxicological properties of 5,5,5-trifluoro-3-pentyn-1-ol have not been fully investigated. However, based on its structure and the data from related compounds, acute effects are likely to include irritation of the skin, eyes, and respiratory system. Chronic exposure may lead to more severe health effects. The potential for fertility impairment has been noted for some related fluorinated alcohols, but specific data for this compound is unavailable.[2]

Ecological Profile (Inferred): The environmental impact has not been determined. As a standard precaution, do not allow the chemical to enter drains or waterways. Fluorinated compounds can be persistent in the environment.

References

• PubChem. (n.d.). 5,5,5-Trifluoropent-3-yn-2-ol. National Center for Biotechnology Information. Retrieved from [Link]

• Syndigo. (n.d.). Safety Data Sheet. Retrieved from [Link]

Sources

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• 2. mmbio.byu.edu [mmbio.byu.edu]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]

Technical Guide: Fluorinated Alkyne Alcohols as High-Value Bioisosteres

Executive Summary

In modern drug discovery, the fluorinated alkynyl carbinol motif (specifically the

-trifluoromethyl propargylic alcohol) has emerged as a "privileged structure." It serves as a robust bioisostere for transition states, unstable secondary alcohols, and hydrolytically sensitive amides.

This guide analyzes the physicochemical causality that makes this motif effective: the synergy between the electron-withdrawing trifluoromethyl group (

) and the rigid alkyne spacer. We provide a detailed analysis of its application in FDA-approved therapeutics (e.g., Efavirenz) and a validated, enantioselective synthetic protocol for its installation.

Physicochemical Basis: The "Power of 9"

The primary medicinal value of the fluorinated alkyne alcohol lies in its ability to modulate acidity (

) and metabolic stability without sacrificing hydrogen bonding capability.

The Modulation Effect

A standard secondary alcohol has a

of ~16-17. It is a weak hydrogen bond (HB) donor. By introducing a group and an alkyne (both electron-withdrawing), the drops significantly to ~9.8.

• Impact: At physiological pH (7.4), a fraction of the compound exists as the alkoxide, but more importantly, the neutral hydroxyl becomes a phenol-like HB donor . This allows for high-affinity interactions with catalytic dyads (e.g., Asp/His) in enzyme active sites.

Comparative Physicochemical Profile

Feature	Standard Alcohol ( )	Propargylic Alcohol	- Propargylic Alcohol	Medicinal Impact
	~16.5	~13.5	~9.8	Enhanced HB donor strength; mimics transition states.
Metabolic Stability	Low (Oxidation to ketone)	Moderate	High	blocks -oxidation; Quaternary center prevents glucuronidation.
Geometry	Tetrahedral ( )	Linear spacer ( )	Rigid Vector	Alkyne acts as a rigid rod to position the into hydrophobic pockets.
Lipophilicity	Low	Moderate	High	increases permeability and Blood-Brain Barrier (BBB) penetration.

Visualization: The Bioisosteric Triangle

The following diagram illustrates the multi-parameter optimization achieved by this motif.

Figure 1: The synergistic effects of the fluorinated alkyne alcohol motif on drug-like properties.

Case Study: Efavirenz (Sustiva)

Efavirenz represents the gold standard for this bioisostere. It is a Non-Nucleoside Reverse Transcriptase Inhibitor (NNRTI) used in HIV therapy.[1][2][3][4][5]

• The Problem: First-generation NNRTIs suffered from rapid resistance and metabolic instability.

• The Solution: The incorporation of the cyclic carbamate fused with a trifluoromethyl-cyclopropyl-alkynyl carbinol motif.

• Mechanism of Action:

  • Binding: The rigid alkyne directs the cyclopropyl group into a specific hydrophobic pocket (Val179/Leu100) of the Reverse Transcriptase (RT) enzyme.

  • H-Bonding: The lowered

    of the carbamate/alcohol system allows for a critical hydrogen bond with the backbone carbonyl of Lys101.

  • Metabolism: The

    group prevents metabolic oxidation at the benzylic position, granting Efavirenz a long half-life (~40-55 hours), enabling once-daily dosing.

Synthetic Methodology: The Carreira Alkynylation

While several methods exist (e.g., Ruppert-Prakash trifluoromethylation of ynones), the Carreira Asymmetric Alkynylation is the most robust protocol for constructing this motif with high enantioselectivity.

Mechanistic Insight

This reaction utilizes a Zinc(II) triflate catalyst and a chiral ligand (N-methylephedrine) to generate a transient zinc-acetylide in situ.

• Why Zn(OTf)2? It acts as a dual activator: it functions as a soft Lewis acid to facilitate the deprotonation of the terminal alkyne by a weak base (

  ) and coordinates the aldehyde/ketone to direct the stereochemistry.

• Why N-Methylephedrine? It is an inexpensive, commercially available chiral ligand that creates a rigid chiral pocket around the Zinc center.

Reaction Pathway Diagram

Figure 2: The catalytic cycle of the Zn-mediated Carreira alkynylation.

Experimental Protocol: Enantioselective Synthesis

Objective: Synthesis of a chiral

-trifluoromethyl propargylic alcohol via Zn-mediated addition. Scale: 1.0 mmol (Adaptable).

Materials

• Substrate: Trifluoromethyl ketone or Aldehyde (1.0 equiv).

• Reagent: Terminal Alkyne (1.2 equiv).

• Catalyst:

  (1.1 equiv) - Must be dried under vacuum at 120°C prior to use.

• Ligand: (+)- or (-)-N-Methylephedrine (1.2 equiv).

• Base: Triethylamine (

  ) (1.2 equiv).

• Solvent: Toluene (Anhydrous).

Step-by-Step Methodology

• Catalyst Activation (Critical Step):

  • Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar under Argon.

  • Add solid

    (400 mg, 1.1 mmol).

  • Heat the flask under high vacuum (0.1 mmHg) with a heat gun for 5 minutes to ensure complete removal of water. Note: Water kills the zinc-acetylide intermediate.

• Ligand Complexation:

  • Cool flask to

    and backfill with Argon.

  • Add N-methylephedrine (215 mg, 1.2 mmol) and anhydrous Toluene (3.0 mL).

  • Add

    (167 , 1.2 mmol) dropwise.

  • Stir vigorously for 2 hours at room temperature. The solution should become homogeneous, indicating formation of the Zinc-aminoalkoxide complex.

• Alkyne Addition:

  • Add the terminal alkyne (1.2 mmol) via syringe.

  • Stir for 15-30 minutes to generate the zinc acetylide species.

• Substrate Addition:

  • Add the aldehyde or trifluoromethyl ketone (1.0 mmol) either neat or as a solution in minimal toluene.

  • Stir the reaction at

    (or for sterically hindered ketones) for 4-12 hours.

  • Validation: Monitor by TLC (Silica gel, Hexane/EtOAc). Look for the disappearance of the carbonyl starting material.

• Work-up and Purification:

  • Quench with saturated aqueous

    (5 mL).

  • Extract with

    (3 x 10 mL).

  • Wash combined organics with brine, dry over

    , and concentrate.

  • Purify via Flash Column Chromatography.

References

• Drug Design Strategies & Trifluoromethylation: Leitao, E., & Sobral, L. (2024).[6] Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences.

• Fluorine in Bioisosteres: Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Carreira Reaction Protocol: Frantz, D. E., Fässler, R., & Carreira, E. M. (2000).[7] Facile Enantioselective Synthesis of Propargylic Alcohols by Direct Addition of Terminal Alkynes to Aldehydes. Journal of the American Chemical Society.

• Efavirenz SAR & Development: Patel, M., et al. (1999).[5] Synthesis and evaluation of analogs of Efavirenz (SUSTIVA) as HIV-1 reverse transcriptase inhibitors. Bioorganic & Medicinal Chemistry Letters.

• Role of CF3 in Med Chem: Novás, M., & Matos, M. J. (2025).[8] The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. MDPI Molecules.

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• 4. Efavirenz: History, Development and Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of analogs of Efavirenz (SUSTIVA) as HIV-1 reverse transcriptase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 7. Facile Enantioselective Synthesis of Propargylic Alcohols by Direct Addition of Terminal Alkynes to Aldehydes [organic-chemistry.org]
• 8. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 5,5,5-Trifluoropent-3-yn-1-ol: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Core Molecular and Physical Properties

5,5,5-Trifluoropent-3-yn-1-ol is a specialized chemical building block characterized by the presence of a terminal trifluoromethyl group, an internal alkyne, and a primary alcohol. These features impart unique reactivity and properties that are highly sought after in the design of novel molecules.

Molecular Formula and Weight

The structural composition of 5,5,5-Trifluoropent-3-yn-1-ol is deduced from its IUPAC name. The "pent-" root indicates a five-carbon backbone. The "-3-yn-" signifies a carbon-carbon triple bond starting at the third carbon, "-1-ol" denotes a hydroxyl group on the first carbon, and "5,5,5-Trifluoro-" specifies three fluorine atoms on the fifth carbon.

This arrangement leads to the following:

• Molecular Formula: C₅H₅F₃O

• Molecular Weight: 138.09 g/mol .[1]

A summary of its key computed properties is presented in the table below.

Property	Value	Source
Molecular Formula	C₅H₅F₃O	PubChem
Molecular Weight	138.09 g/mol	PubChem[1]
Monoisotopic Mass	138.02924926 Da	PubChem[1]
Topological Polar Surface Area	20.2 Ų	PubChem[1]
LogP (octanol-water partition coefficient)	1.1	PubChem[1]

The Strategic Importance of the Trifluoromethyl Group in Drug Design

The incorporation of a trifluoromethyl (-CF₃) group into organic molecules is a well-established strategy in modern drug design.[2][3] The trifluoromethyl group can significantly enhance the pharmacological profile of a compound by influencing its lipophilicity, metabolic stability, and binding affinity.[2][4][5]

The strong electron-withdrawing nature of the -CF₃ group can alter the acidity or basicity of nearby functional groups, which can be critical for receptor binding interactions.[3][5] Furthermore, the C-F bond is exceptionally strong, making the trifluoromethyl group highly resistant to metabolic degradation, which can lead to an increased in vivo half-life of a drug candidate.[3]

The presence of the alkyne and alcohol functionalities in 5,5,5-Trifluoropent-3-yn-1-ol provides versatile handles for further chemical modifications, allowing for its incorporation into a wide array of complex molecular architectures.

Synthesis Strategies for Trifluoromethylated Alkynes

The synthesis of trifluoromethylated alkynes is a significant area of research in organic chemistry.[6] Several methodologies have been developed to introduce the trifluoromethyl group onto an alkyne backbone.

A common approach involves the use of nucleophilic trifluoromethylating reagents, such as trifluoromethyltrimethylsilane (Me₃SiCF₃), in the presence of a copper catalyst to react with terminal alkynes.[6] This method offers a direct and efficient route to trifluoromethylated acetylenes.[6]

Another strategy is the use of fluoroform-derived copper reagents (CuCF₃), which can be prepared from the inexpensive industrial byproduct, fluoroform (CF₃H).[6] These reagents have proven effective in the trifluoromethylation of various alkynes.[6]

Visible-light photoredox catalysis has also emerged as a powerful and environmentally friendly method for the controlled trifluoromethylation of alkynes using reagents like CF₃I.[7] This technique allows for selective reactions to produce trifluoromethylated alkynes, alkenes, or alkenyl iodides by carefully tuning the reaction conditions.[7]

Below is a generalized workflow for the synthesis of a trifluoromethylated alkyne, which serves as a foundational concept for producing compounds like 5,5,5-Trifluoropent-3-yn-1-ol.

Caption: Generalized workflow for the synthesis of 5,5,5-Trifluoropent-3-yn-1-ol.

Experimental Protocol: Copper-Catalyzed Trifluoromethylation of a Terminal Alkyne

This protocol provides a representative, step-by-step methodology for the synthesis of a trifluoromethylated alkyne, based on established chemical principles.

Objective: To synthesize a trifluoromethylated alkyne from a terminal alkyne precursor using a copper-catalyzed reaction.

Materials:

• Terminal alkyne (e.g., pent-4-yn-1-ol)

• Trifluoromethylating agent (e.g., Me₃SiCF₃)

• Copper(I) iodide (CuI)

• Potassium fluoride (KF)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup:

  • To a dry, oven-baked flask under an inert atmosphere (e.g., nitrogen or argon), add copper(I) iodide (0.1 eq) and potassium fluoride (2.0 eq).

  • Add anhydrous DMF via syringe.

  • Stir the suspension at room temperature for 10 minutes.

• Addition of Reagents:

  • Add the terminal alkyne (1.0 eq) to the reaction mixture via syringe.

  • Add the trifluoromethylating agent (1.5 eq) dropwise to the stirring suspension. The choice of a slight excess of the trifluoromethylating agent is to ensure the complete consumption of the starting alkyne.

• Reaction Monitoring:

  • Allow the reaction to stir at room temperature.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed. This self-validating step ensures the reaction has gone to completion before proceeding to the workup.

• Workup and Extraction:

  • Upon completion, quench the reaction by pouring the mixture into a separatory funnel containing diethyl ether and saturated aqueous ammonium chloride.

  • Separate the organic layer.

  • Wash the organic layer sequentially with water and brine. These washing steps are crucial for removing the DMF solvent and any remaining inorganic salts.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate. The polarity of the eluent is gradually increased to first elute non-polar impurities and then the desired polar product.

  • Combine the fractions containing the pure product and concentrate under reduced pressure to yield the trifluoromethylated alkyne.

• Characterization:

  • Characterize the final product using appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry, to confirm its identity and purity.

Reactivity and Synthetic Potential

The trifluoromethyl group significantly influences the reactivity of the adjacent alkyne. The electron-withdrawing nature of the -CF₃ group polarizes the triple bond, making it susceptible to nucleophilic attack. This unique reactivity opens up avenues for a variety of chemical transformations.

Furthermore, the primary alcohol provides a site for esterification, etherification, or oxidation to an aldehyde or carboxylic acid, allowing for the facile integration of this building block into larger, more complex molecules. The alkyne itself can participate in a range of reactions, including cycloadditions, hydrations, and coupling reactions.

The interplay of these three functional groups makes 5,5,5-Trifluoropent-3-yn-1-ol a highly valuable and versatile synthon for the synthesis of novel pharmaceutical and agrochemical candidates.

References

• Iqbal, N., Jung, J., Park, S., & Cho, E. J. (2013).
• TBA. (n.d.). 1,2-(Bis)trifluoromethylation of Alkynes: A One-Step Reaction to Install an Underutilized Functional Group. NIH.

• PubChem. (n.d.). 5,5,5-Trifluoropent-3-yn-2-ol. PubChem. Retrieved from [Link]

• TBA. (n.d.). Visible-light-induced radical trifluoromethylation/cyclization of alkynes: synthesis of CF3-containing dioxodibenzothiazepines. Organic & Biomolecular Chemistry (RSC Publishing).
• Jang, J., Hwang, H. S., Jeong, H., & Cho, E. J. (2024). Electrochemical trifluoromethylation of alkynes: the unique role of DMSO as a masking auxiliary. Chemical Science (RSC Publishing). DOI:10.1039/D4SC06780K.
• TBA. (n.d.). Regioselective carbon–carbon bond formation of 5,5,5-trifluoro-1-phenylpent-3-en-1-yne. Beilstein Journals.

• Organic Chemistry Portal. (n.d.). Synthesis of trifluoromethyl alkynes. Organic Chemistry Portal. Retrieved from [Link]

• PubChem. (n.d.). 5,5,5-Trifluoropentan-1-ol. PubChem. Retrieved from [Link]

• PubChem. (n.d.). 5,5,5-Trifluoro-1-pentene. PubChem. Retrieved from [Link]

• TBA. (n.d.). 5,5,5-Trichloropent-3-en-one as a Precursor of 1,3-Bi-centered Electrophile in Reactions with Arenes in Brønsted Superacid CF3SO3H. Synthesis of 3-Methyl-1-trichloromethylindenes.
• TBA. (n.d.). sigmatropic rearrangements of 5- (pentafluorosulfanyl)-pent-3-en-2-ol, its homologues, and trifluoromethyl a. RSC Publishing.
• TBA. (n.d.).
• TBA. (n.d.).
• TBA. (n.d.).
• TBA. (n.d.). Improved Synthesis of 3,3,3-Trifluoropropyne. The Journal of Organic Chemistry.
• TBA. (2022). 5,5,5-Trichloropent-3-en-one as a Precursor of 1,3-Bi-centered Electrophile in Reactions with Arenes in Brønsted Superacid CF3SO3H. Synthesis of 3-Methyl-1-trichloromethylindenes. Molecules.
• TBA. (n.d.). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI.
• TBA. (2024). Serendipitous N,S-difunctionalization of triazoles with trifluoromethyl-β-diketones: access to regioisomeric 1-trifluoroacetyl-3-aryl-5-(2-oxo-2-arylethylthio). NIH.
• TBA. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PMC.
• TBA. (n.d.).
• TBA. (n.d.). 5,5,5-Trichloropent-3-en-one as a Precursor of 1,3-Bi-centered Electrophile in Reactions with Arenes in Brønsted Superacid CF 3 SO 3 H. Synthesis of 3-Methyl-1-trichloromethylindenes. MDPI.

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• 5. Serendipitous N,S-difunctionalization of triazoles with trifluoromethyl-β-diketones: access to regioisomeric 1-trifluoroacetyl-3-aryl-5-(2-oxo-2-arylethylthio)-1,2,4-triazoles as DNA-groove binders - PMC [pmc.ncbi.nlm.nih.gov]
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novel fluorinated C5 alkyne intermediates

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Novel Fluorinated C5 Alkyne Intermediates: A Synthetic and Strategic Guide

Abstract

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering unparalleled control over a molecule's pharmacokinetic and pharmacodynamic profile.[1][2] This guide provides an in-depth exploration of a highly valuable, yet nuanced, class of building blocks: novel fluorinated C5 alkyne intermediates. The C5 scaffold provides a versatile aliphatic chain length, while the terminal alkyne offers a reactive handle for subsequent elaboration via reactions such as click chemistry or cross-coupling.[3] This document moves beyond a simple recitation of methods to provide a causal analysis of synthetic choices, detailed experimental protocols, and a strategic framework for leveraging these intermediates in drug discovery programs. We will delve into the primary synthetic methodologies, key characterization techniques, and critical safety protocols, grounded in authoritative references to ensure scientific integrity.

The Strategic Imperative for Fluorinated Aliphatic Scaffolds

For decades, the majority of fluorinated drugs featured fluorine or trifluoromethyl groups on aromatic rings.[4][5] However, the contemporary focus on increasing the sp³ character of drug candidates to escape "flatland" has driven a trend toward more complex, three-dimensional molecules. Fluorinated aliphatic intermediates, such as C5 alkynes, are critical to this endeavor.

The introduction of fluorine into an aliphatic chain can profoundly influence a molecule's properties:

• Metabolic Stability: The carbon-fluorine bond is the strongest single bond in organic chemistry. Its presence can block sites of oxidative metabolism, thereby increasing the half-life and systemic exposure of a drug.[1][2][6]

• Conformational Control: Fluorine's high electronegativity can induce specific conformational preferences through steric and electronic effects (e.g., the gauche effect), which can lock a molecule into a bioactive conformation and enhance binding affinity.[1][2]

• Modulation of pKa: The inductive effect of a nearby fluorine atom can significantly lower the pKa of adjacent functional groups, altering a compound's ionization state at physiological pH and impacting its solubility and cell permeability.

• Enhanced Binding Affinity: Fluorine can participate in unique, non-covalent interactions within a protein's binding pocket, including hydrogen bonds and dipole-dipole interactions, which can lead to a significant increase in potency.[7]

The C5 alkyne backbone provides a linear, rigid spacer that is ideal for positioning pharmacophoric elements with precision. The terminal alkyne is a uniquely versatile functional group, serving as a linchpin for fragment linking, lead optimization, and the attachment of probes or imaging agents.[3]

Synthetic Pathways to Fluorinated C5 Alkynes

The synthesis of fluorinated C5 alkynes requires a careful selection of starting materials and fluorinating agents. The approach is largely dictated by the desired position and number of fluorine atoms.

Key Synthetic Workflow

The general workflow for synthesizing and utilizing these intermediates involves a multi-stage process that demands careful planning and execution.

Caption: Mechanism of electrophilic fluorination of a terminal alkyne.

Causality Behind Experimental Choices:

• Base Selection: A strong, non-nucleophilic base like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) is required to fully deprotonate the terminal alkyne (pKa ~25) without competing side reactions. [3]* Fluorinating Agent: NFSI is often chosen for its crystalline nature, relative stability, and predictable reactivity compared to gaseous reagents like F₂. [8]* Solvent and Temperature: Anhydrous, aprotic solvents like tetrahydrofuran (THF) are essential to prevent quenching of the acetylide. Reactions are typically run at low temperatures (-78 °C) to control the high reactivity of the organolithium species and prevent side reactions.

Hydrofluorination of Alkynes

The addition of hydrogen fluoride (HF) across the triple bond can yield vinyl fluorides, which are valuable building blocks in their own right. Controlling the regioselectivity and stereoselectivity is the primary challenge.

Methodology: Modern protocols often avoid using anhydrous HF directly due to its hazards. Reagents like triethylamine trishydrofluoride (Et₃N·3HF) or pyridine-HF complexes offer a safer, more manageable source of fluoride. [9][10]Gold-catalyzed hydrofluorination has emerged as a powerful method for achieving high regioselectivity. [11] Table 1: Comparison of Common Fluorinating Agents for C5 Alkyne Synthesis

Fluorinating Agent	Type	Common Precursor	Advantages	Disadvantages
NFSI	Electrophilic	Terminal Alkyne	Solid, stable, commercially available. [8]	Requires strong base; can be expensive.
Selectfluor®	Electrophilic	Terminal Alkyne	Highly reactive; effective for less nucleophilic substrates.	Can lead to over-oxidation; requires careful control.
Pyridine-HF	Nucleophilic	Propargyl Alcohol	Delivers HF safely; good for hydrofluorination. [10]	Highly corrosive; requires plasticware.
DAST	Nucleophilic	Hydroxy-alkyne	Converts alcohols to fluorides.	Can undergo rearrangement; thermally unstable.
Enzymatic (FDAS)	Biocatalytic	SAM & F⁻	High selectivity; green chemistry approach. [12]	Limited substrate scope; requires specialized enzymes.

Detailed Experimental Protocols

Trustworthiness in synthetic chemistry is built on reproducible, well-documented protocols. The following are representative procedures.

Protocol: Synthesis of a Terminal Fluoroalkyne via Electrophilic Fluorination

This protocol is adapted from the principles described in the synthesis of related organometallic fluoroalkynyl complexes. [8] Objective: To synthesize 5-fluoro-1-pentyne from 1-pentyne.

Materials:

• 1-Pentyne (1.0 eq)

• n-Butyllithium (1.05 eq, 2.5 M in hexanes)

• N-Fluorobenzenesulfonimide (NFSI) (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl solution

• Diethyl ether

• Magnesium sulfate (MgSO₄)

Procedure:

• Setup: Under an inert atmosphere of argon or nitrogen, add anhydrous THF to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Deprotonation: Cool the flask to -78 °C using a dry ice/acetone bath. Add 1-pentyne to the THF. Slowly add n-butyllithium dropwise via the dropping funnel, ensuring the internal temperature does not exceed -70 °C. Stir the resulting solution at -78 °C for 1 hour to ensure complete formation of the lithium acetylide.

• Fluorination: In a separate flask, dissolve NFSI in a minimal amount of anhydrous THF. Add this solution dropwise to the cold acetylide solution. Causality: Adding the NFSI solution to the acetylide, rather than the reverse, maintains a slight excess of the acetylide initially, minimizing potential side reactions with the highly reactive fluorinating agent.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 2 hours, then allow it to slowly warm to room temperature overnight. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching: Once the reaction is complete, cool the flask to 0 °C and slowly add saturated aqueous NH₄Cl solution to quench any unreacted n-BuLi and the lithium salt of benzenesulfonimide.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether.

• Workup: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Caution: The product is likely volatile. Use minimal heating during concentration.

• Purification: Purify the crude product by careful column chromatography on silica gel or by distillation to yield the final 5-fluoro-1-pentyne.

Protocol: Gold-Catalyzed Hydrofluorination of an Internal C5 Alkyne

This protocol is based on established gold-catalyzed hydrofluorination methodologies. [11] Objective: To synthesize (Z)-2-fluoro-pent-2-ene from pent-2-yne.

Materials:

• Pent-2-yne (1.0 eq)

• Gold(I) catalyst (e.g., JohnphosAu(I)Cl/AgOTf, 2 mol%)

• Pyridine-HF (2.0 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NaHCO₃ solution

Procedure:

• Catalyst Activation: In a glovebox, add the gold(I) chloride precursor and silver triflate (AgOTf) to a vial with anhydrous DCM. Stir for 30 minutes to generate the active cationic gold(I) species.

• Reaction Setup: In a plastic (e.g., FEP or PFA) reaction tube, dissolve pent-2-yne in anhydrous DCM. Causality: Standard glassware will be etched by the HF reagent; specialized plasticware is mandatory.

• Addition: Add the activated gold catalyst solution to the alkyne solution. Finally, carefully add the pyridine-HF complex at room temperature.

• Reaction: Seal the tube and stir the reaction at room temperature for 12-24 hours. Monitor by ¹⁹F NMR or GC-MS.

• Quenching & Workup: Slowly pour the reaction mixture into a beaker containing saturated aqueous NaHCO₃ solution to neutralize the acidic HF complex. Extract with DCM, wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate.

• Purification: Purify via column chromatography on silica gel to isolate the target vinyl fluoride.

Spectroscopic Characterization

Unambiguous characterization is critical. The presence of fluorine introduces unique spectroscopic signatures.

• Nuclear Magnetic Resonance (NMR):

  • ¹⁹F NMR: This is the most definitive technique. The chemical shift of the fluorine atom provides information about its electronic environment.

  • ¹H and ¹³C NMR: The presence of fluorine will cause characteristic splitting patterns (J-coupling) in adjacent ¹H and ¹³C nuclei. The magnitude of these couplings (e.g., ¹JCF, ²JCF, ³JCF) is highly diagnostic of the structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is essential to confirm the elemental composition.

• Infrared (IR) Spectroscopy: The C-F bond gives rise to a strong absorption in the 1000-1400 cm⁻¹ region. The C≡C-H stretch (for terminal alkynes) appears around 3300 cm⁻¹.

Safety and Handling of Fluorinated Intermediates

Working with fluorinating agents and fluorinated compounds requires stringent safety protocols.

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a face shield, a flame-resistant lab coat, and appropriate chemical-resistant gloves. [13]* Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of volatile or toxic compounds. [14]* HF Exposure: In case of work with HF or its complexes, have a 2.5% calcium gluconate gel on hand as a first-aid measure for skin contact. [14]Skin contact with HF may not be immediately painful but can cause severe, deep-tissue damage.

• Quenching: Be extremely cautious when quenching reactions. Some fluorinating agents can react violently with water or protic solvents.

• Waste Disposal: All waste containing fluorinated compounds must be treated as hazardous waste and disposed of according to institutional guidelines. [13]

Conclusion

Novel fluorinated C5 alkyne intermediates represent a powerful tool in the arsenal of the modern medicinal chemist. Their synthesis, while requiring specialized knowledge and careful handling, unlocks access to a unique chemical space characterized by enhanced metabolic stability, controlled conformation, and versatile reactivity. By understanding the causality behind synthetic choices and adhering to rigorous safety and characterization standards, researchers can effectively leverage these building blocks to accelerate the discovery and development of next-generation therapeutics. The continued development of new synthetic methodologies, including biocatalytic and photoredox strategies, promises to further expand the accessibility and utility of these valuable compounds. [12][15]

References

• Fluorinated building blocks in drug design: new pathways and targets - PMC. (n.d.).
• Grygorenko, O. O., Volochnyuk, D. M., & Vashchenko, B. V. (2021). Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances. European Journal of Organic Chemistry, 2021(47), 6478-6510.
• Fluorinated Building Blocks in Drug Design: Why They M
• Fluorinated building blocks in drug design: new pathways and targets. (2024). Taylor & Francis Online.
• Fluorinated Building Blocks: Fueling Innovation in Pharma and Agchem. (2026). NINGBO INNO PHARMCHEM CO.,LTD.
• Fluorine Safety. (n.d.). Purdue University Department of Chemistry.
• Stereodivergent Alkyne Hydrofluorination Using Protic Tetrafluorobor
• Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC. (n.d.).
• Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. (2022). ACS Chemical Health & Safety.
• Technical Support Center: Safe Handling of Flammable Fluorin
• Wang, X., et al. (2021). Fluorination and fluoroalkylation of alkenes/alkynes to construct fluoro-containing heterocycles. Organic Chemistry Frontiers, 8, 2079-2109.
• Hall, L. M., et al. (2017). A Structurally Characterized Fluoroalkyne.
• Fluorine in drug discovery: Role, design and case studies. (n.d.). Preprint.
• Vinyl fluoride synthesis by fluorin
• Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach. (2023).
• Fluorine in drug discovery: Role, design and case studies. (2025).
• Alkynes: Important Roles in Organic Synthesis & Medicinal Chemistry. (2025). AiFChem.
• Gold-catalyzed fluorination of alkynes/allenes: mechanistic explanations and reaction scope. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).

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• 5. tandfonline.com [tandfonline.com]
• 6. apolloscientific.co.uk [apolloscientific.co.uk]
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• 8. A Structurally Characterized Fluoroalkyne - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
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• 11. Gold-catalyzed fluorination of alkynes/allenes: mechanistic explanations and reaction scope - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach [the-innovation.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University [chem.purdue.edu]

Protocols & Analytical Methods

Application Note: High-Precision Click Chemistry with 5,5,5-Trifluoropent-3-yn-1-ol

Executive Summary

This guide details the experimental protocols for utilizing 5,5,5-Trifluoropent-3-yn-1-ol (CAS: 124550-97-6) in click chemistry applications. Unlike standard terminal alkynes used in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), this molecule is an internal, electron-deficient alkyne .

Direct application of CuAAC conditions will fail. Instead, this substrate requires Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) or Strain/Electronic-Promoted Thermal Cycloaddition . The presence of the trifluoromethyl (

) group serves two critical functions:

• Bioisosterism: It imparts metabolic stability and lipophilicity to the resulting triazole, acting as a non-hydrolyzable amide bond mimic.

• Electronic Activation: The strong electron-withdrawing nature of the

  group lowers the LUMO of the alkyne, facilitating cycloaddition even in metal-free conditions, albeit with specific regiochemical considerations.

Chemical Properties & Safety Profile

Before initiating synthesis, researchers must account for the specific hazards of fluorinated alkynes and organic azides.

Property	Specification	Handling Note
Formula
MW	138.09 g/mol
Boiling Point	~120°C	Volatile; keep containers tightly sealed.
Reactivity	Internal Alkyne, Primary Alcohol	Alcohol can be oxidized or mesylated; Alkyne is electrophilic.
Hazards	Flammable, Irritant	Warning: Organic azides used in these protocols can be explosive if . Use blast shields.

Mechanistic Insight: The Regioselectivity Challenge

The reaction of 5,5,5-trifluoropent-3-yn-1-ol with an azide (

) yields a fully substituted 1,2,3-triazole. The critical challenge is regioselectivity .

RuAAC Mechanism (Ruthenium-Catalyzed)

Unlike propargylic alcohols, where the hydroxyl group directs regiochemistry via H-bonding to the Ru-Cl ligand, 5,5,5-trifluoropent-3-yn-1-ol is homopropargylic (2 carbons between alkyne and OH).[1] The directing effect of the -OH is weak. Therefore, regioselectivity is dominated by the electronic bias of the

group.

• Electronic Rule: In RuAAC, the oxidative coupling step forms a ruthenacycle where the new C-N bond forms between the more electronegative alkyne carbon and the terminal azide nitrogen.[2]

• Outcome: The

  group makes (relative to the alcohol) highly electronegative. This favors the formation of the isomer where the Azide-R group and the group are on adjacent carbons (positions 1 and 5 on the triazole ring).

Visualization: RuAAC Catalytic Cycle & Regiochemistry

Figure 1: Catalytic cycle of RuAAC showing the critical ruthenacycle formation where the

electronic bias dictates the regiochemical outcome.

Experimental Protocols

Protocol A: Ruthenium-Catalyzed Cycloaddition (RuAAC)

Best for: High yields, difficult substrates, and generating fully substituted triazoles. Catalyst:

is preferred over for internal alkynes due to higher activity at lower temperatures.

Reagents:

• Alkyne: 5,5,5-Trifluoropent-3-yn-1-ol (1.0 equiv)

• Azide: Organic Azide (

  ) (1.1 equiv)

• Catalyst:

  (Pentamethylcyclopentadienyl ruthenium chloride cyclooctadiene) (2–5 mol%)

• Solvent: 1,2-Dichloroethane (DCE) or Toluene (Anhydrous)

Step-by-Step Procedure:

• Preparation: In a glovebox or under strictly inert atmosphere (

  or Ar), weigh (2 mol%) into a dry vial.

• Dissolution: Add anhydrous DCE (0.2 M concentration relative to alkyne).

• Addition: Add 5,5,5-Trifluoropent-3-yn-1-ol (1.0 equiv) and the organic azide (1.1 equiv) to the catalyst solution.

• Reaction: Seal the vial with a crimp cap. Stir at ambient temperature for 4–6 hours.

  • Note: If conversion is low after 6 hours (monitored by TLC/LCMS), heat to 60°C . The internal nature of the alkyne often requires thermal energy despite the catalyst.

• Workup: Filter the reaction mixture through a short pad of silica gel to remove the ruthenium catalyst. Wash with DCM/MeOH (9:1).

• Purification: Concentrate the filtrate and purify via flash column chromatography.

Validation Criteria:

• LCMS: Look for the mass of [Azide + Alkyne].

• 19F NMR: A shift in the

  signal (typically -60 to -65 ppm) confirms triazole formation and can help assess regiopurity.

Protocol B: Metal-Free Thermal Cycloaddition

Best for: Biological systems sensitive to metals, or when Ru-catalysts are unavailable. Mechanism: The

group activates the alkyne, making it sufficiently electrophilic to react with azides without a catalyst, though less regioselectively than RuAAC.

Step-by-Step Procedure:

• Mixture: Dissolve 5,5,5-Trifluoropent-3-yn-1-ol (1.0 equiv) and Azide (1.5 equiv) in Toluene or DMF.

• Heating: Heat the sealed vessel to 80–100°C for 12–24 hours.

  • Warning: Do not overheat low-molecular-weight azides. Ensure adequate shielding.[3][4][5]

• Monitoring: Monitor by 19F NMR. The disappearance of the starting material peak (-50 ppm range) and appearance of product peaks indicates completion.

• Purification: Evaporate solvent and purify via HPLC or column chromatography.

Downstream Applications: Functionalizing the Alcohol

The primary alcohol on 5,5,5-Trifluoropent-3-yn-1-ol is a versatile handle. It is often beneficial to functionalize this group before the click reaction if the substrate is complex, or after to conjugate to proteins/drugs.

Workflow for PROTAC/Linker Synthesis:

• Activation: Convert -OH to Mesylate (MsCl,

  , DCM, 0°C).

• Displacement: React with amine/nucleophile to attach the ligand.

• Click: Perform RuAAC with the

  -alkyne linker.

Decision Workflow Diagram

Figure 2: Decision tree for selecting the optimal cycloaddition protocol based on substrate sensitivity and regiochemical requirements.

References

• Boren, B. C., et al. (2008).[6][7] Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 130(28), 8923–8930. Link

• Zhang, L., et al. (2005). Ruthenium-Catalyzed Cycloaddition of Alkynes and Organic Azides.[2][7][8][9] Journal of the American Chemical Society, 127(46), 15998–15999. Link

• Majireck, M. M., & Weinreb, S. M. (2006). A Study of the Scope and Regioselectivity of the Ruthenium-Catalyzed [3+2]-Cycloaddition of Azides with Internal Alkynes. The Journal of Organic Chemistry, 71(22), 8680–8692. Link

• Johansson, J. R., et al. (2016). Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications. Chemical Reviews, 116(23), 14726–14768. Link

• Li, Z., et al. (2011). Click Chemistry of Fluorine-Containing Compounds. Beilstein Journal of Organic Chemistry, 7, 1046–1057. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 7. 1,2,3-Triazole synthesis [organic-chemistry.org]
• 8. communities.springernature.com [communities.springernature.com]
• 9. researchgate.net [researchgate.net]

Application Note & Protocols: Strategic Nucleophilic Substitution of Fluorinated Homopropargylic Alcohols

Abstract

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern drug discovery, enhancing metabolic stability, binding affinity, and pharmacokinetic profiles.[1][2][3] Fluorinated homopropargylic alcohols are highly valuable and versatile building blocks in this endeavor, serving as precursors to a variety of complex fluorinated structures.[4] This application note provides an in-depth guide to the nucleophilic substitution of these alcohols, a transformation that presents unique challenges and opportunities due to competing reaction pathways. We will explore the underlying mechanisms, provide detailed, field-tested protocols for controlling reaction outcomes, and offer expert insights into experimental design and troubleshooting. The focus will be on achieving regioselective synthesis of high-value products such as fluorinated allenes and functionalized propargyls, which are of significant interest to researchers in medicinal chemistry and materials science.

Mechanistic Crossroads: The SN2 vs. SN2' Dichotomy

The hydroxyl group of an alcohol is a notoriously poor leaving group.[5][6] Therefore, the first step in any nucleophilic substitution is its activation, typically through protonation by a Brønsted acid or coordination to a Lewis acid.[7][8] Once activated, the fluorinated homopropargylic substrate stands at a mechanistic crossroads, primarily between the SN2 and SN2' pathways.

• SN2 (Direct Substitution): In this classical bimolecular mechanism, the nucleophile attacks the carbon atom bearing the activated hydroxyl group (the α-carbon) in a single, concerted step, leading to an inversion of stereochemistry if the carbon is chiral.[9][10] This pathway yields a product that retains the propargylic structure.

• Sngcontent-ng-c1989010908="" class="ng-star-inserted">N2' (Allylic/Propargylic Rearrangement): Alternatively, the nucleophile can attack the terminal carbon of the alkyne (the γ-carbon). This attack is accompanied by a rearrangement of the π-electrons, displacing the leaving group from the α-carbon. The result is a highly functionalized allene.

The choice between these pathways is not arbitrary; it is dictated by a delicate interplay of factors including the substrate's steric and electronic properties, the nature of the catalyst and nucleophile, and, crucially, the solvent system. Stabilizing the transient propargyl-cation-like character in the transition state often favors the SN2' pathway, leading to allenic products.

Figure 2. General workflow for the catalytic synthesis of trifluoromethylated allenes.

Detailed Step-by-Step Methodology

• Preparation: To a clean, dry 10 mL round-bottom flask equipped with a magnetic stir bar, add the trifluoromethyl-substituted propargylic alcohol (1.0 eq., 0.2 mmol).

• Reagent Addition: Add the nucleophile (e.g., 1,3,5-trimethoxybenzene, 1.2 eq., 0.24 mmol).

• Solvent: Add 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP, 2.0 mL). Stir the mixture until all solids are dissolved.

• Catalyst Initiation: Add the Lewis acid catalyst (e.g., Bi(OTf)₃, 5 mol%, 0.01 mmol) to the solution in one portion.

• Reaction Monitoring: Seal the flask and stir the reaction at room temperature (approx. 25 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 1-4 hours).

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃ (5 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure trifluoromethylated allene.

Data Summary: Substrate Scope & Yield

Entry	Propargylic Alcohol Substituent (Ar)	Nucleophile	Yield (%) [11]
1	Phenyl	1,3,5-Trimethoxybenzene	95
2	4-Methylphenyl	1,3,5-Trimethoxybenzene	96
3	4-Methoxyphenyl	1,3,5-Trimethoxybenzene	94
4	Phenyl	Indole	88
5	Phenyl	2-Methylfuran	75

Scientist's Insights (E-E-A-T)

• Causality of HFIP: The choice of HFIP is deliberate and critical. Its strong hydrogen-bond-donating ability and high polarity stabilize the propargyl cation-like transition state, facilitating the SN2' reaction. Its non-nucleophilic nature prevents it from competing with the intended arene or heterocycle nucleophile, ensuring high product yields. [11][12]* Controlling Side Reactions: In some cases, particularly with extended reaction times or higher temperatures, the initially formed allene can undergo subsequent cyclization to form indenes. [11]Therefore, careful monitoring by TLC is essential to isolate the desired allene in optimal yield.

• Trustworthiness: This protocol is highly reproducible. The use of a potent Lewis acid like Bi(OTf)₃ at catalytic loadings ensures efficiency, and the straightforward workup simplifies product isolation. Water is the only byproduct, making this an atom-economical process.

Protocol II: FeCl₃-Catalyzed Substitution with Heteroatom Nucleophiles (SN2 Pathway)

While the SN2' pathway is often favored, specific catalytic systems can promote direct SN2 substitution, preserving the alkyne framework. This is valuable for accessing a different class of fluorinated building blocks. Iron(III) chloride is an inexpensive, robust, and efficient Lewis acid catalyst for promoting the substitution of propargylic alcohols with a range of carbon and heteroatom nucleophiles. [7]

Detailed Step-by-Step Methodology

• Preparation: In a sealed vial, dissolve the fluorinated homopropargylic alcohol (1.0 eq., 0.5 mmol) and the nucleophile (e.g., a thiol or an alcohol, 1.5 eq., 0.75 mmol) in a suitable solvent such as dichloromethane (DCM) or acetonitrile (MeCN) (2.5 mL).

• Catalyst Addition: Add anhydrous FeCl₃ (10 mol%, 0.05 mmol) to the stirred solution.

• Reaction Conditions: Seal the vial and stir the mixture at the designated temperature (this can range from room temperature to 60 °C depending on the nucleophile's reactivity).

• Monitoring: Follow the consumption of the starting material by TLC. Reactions are typically complete within 2-12 hours.

• Workup: After the reaction is complete, cool the mixture to room temperature and dilute it with water (5 mL).

• Extraction: Extract the aqueous layer with DCM (3 x 10 mL).

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over Na₂SO₄, filter, and evaporate the solvent in vacuo.

• Purification: Purify the crude product via flash column chromatography on silica gel to obtain the pure substituted propargyl product.

Data Summary: Nucleophile Scope

Entry	Nucleophile	Product Type	Typical Yield (%) [7]
1	Thiophenol	Propargyl Thioether	>90
2	Methanol	Propargyl Methyl Ether	~85
3	Aniline	Propargyl Amine	~80-90
4	Allyltrimethylsilane	Allylated Propargyl	~75-85

Scientist's Insights (E-E-A-T)

• Mechanism Rationale: The FeCl₃ catalyst activates the alcohol by coordinating to the oxygen atom, facilitating its departure. With highly reactive nucleophiles like thiols or amines, the direct SN2 displacement can be faster than the rearrangement required for the SN2' pathway, especially in less-polar solvents that do not strongly stabilize a separated carbocation. [7]* Substrate Compatibility: This method shows excellent functional group tolerance. However, substrates with strongly Lewis basic functional groups may require higher catalyst loadings as they can compete for coordination to the iron center.

• Self-Validation: The regiochemical outcome (propargyl vs. allene) can be unequivocally confirmed by ¹H and ¹³C NMR spectroscopy. The characteristic signals for the propargylic and allenic protons and carbons are distinct, providing a clear validation of the reaction's selectivity.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst. 2. Insufficient activation of alcohol. 3. Poorly reactive nucleophile.	1. Use freshly opened or properly stored anhydrous catalyst. 2. Increase catalyst loading slightly (e.g., from 5 to 10 mol%). For Brønsted acids, ensure the system is anhydrous. 3. Increase reaction temperature or switch to a more forcing solvent.
Mixture of SN2 and SN2' Products	Reaction conditions are on the borderline between the two pathways.	1. To favor the allene (SN2') , switch to a more ionizing, non-nucleophilic solvent like HFIP. [11] 2. To favor the propargyl (SN2) , use a less polar solvent (e.g., DCM, Toluene) and a highly reactive nucleophile.
Formation of Elimination/Decomposition Products	1. Reaction temperature is too high. 2. Substrate is sensitive to strong acid.	1. Run the reaction at a lower temperature for a longer duration. 2. Use a milder Lewis acid catalyst or a lower catalyst loading. Ensure the reaction is not left running for an excessive amount of time.

Conclusion

The nucleophilic substitution of fluorinated homopropargylic alcohols is a powerful and versatile transformation for accessing complex molecular architectures. By understanding the mechanistic principles that govern the SN2 and SN2' pathways, researchers can strategically select catalysts and reaction conditions to achieve high regioselectivity. The protocols outlined in this note for the synthesis of fluorinated allenes and propargyls provide reliable, reproducible methods for generating high-value building blocks essential for advancing drug discovery and chemical synthesis.

References

• T. Scattolin, K. Deckers, F. Schoenebeck. Catalytic Synthesis of Trifluoromethylated Allenes, Indenes, Chromenes, and Olefins from Propargylic Alcohols in HFIP. The Journal of Organic Chemistry, 2019. [Link]

• Organic Chemistry Portal. Allene synthesis by nucleophilic 1,3-substitution. Organic Chemistry Portal. [Link]

• T. Courant, et al. Regioselective fluorination of allenes enabled by I(I)/I(III) catalysis. Nature Communications, 2022. [Link]

• ACS Publications. Catalytic Synthesis of Trifluoromethylated Allenes, Indenes, Chromenes, and Olefins from Propargylic Alcohols in HFIP. ACS Publications, 2019. [Link]

• Y. Liu, et al. Gold catalyzed hydrofluorination of propargyl alcohols promoted by fluorine-hydrogen bonding. Chemical Communications, 2014. [Link]

• T. D. L. T. Le, G. C. Fu. Generation of Axially Chiral Fluoroallenes through a Copper-Catalyzed Enantioselective β-Fluoride Elimination. Journal of the American Chemical Society, 2018. [Link]

• R. Sanz, et al. A General and Efficient FeCl3-Catalyzed Nucleophilic Substitution of Propargylic Alcohols. European Journal of Organic Chemistry, 2007. [Link]

• G. C. Fu, et al. Catalytic Nucleophilic Fluorination of Secondary and Tertiary Propargylic Electrophiles with a Copper–N-Heterocyclic Carbene Complex. Angewandte Chemie International Edition, 2013. [Link]

• G. D. C. R. D'hooghe, et al. HBF4-Catalysed Nucleophilic Substitutions of Propargylic Alcohols. Chemistry - A European Journal, 2015. [Link]

• V. Gouverneur, et al. Enantioconvergent nucleophilic substitution via synergistic phase-transfer catalysis. Nature Catalysis, 2025. [Link]

• ResearchGate. Mechanism of nucleophilic substitution (SN2) of the fluorine group to... ResearchGate. [Link]

• ResearchGate. Nucleophilic and Electrophilic Substitutions of Difluoropropargyl Bromides. ResearchGate. [Link]

• Organic Chemistry Portal. Homopropargylic alcohol synthesis by 1,2-addition or C-C coupling. Organic Chemistry Portal. [Link]

• P. A, N. M. Kumar, S. L. Nargund. Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal, 2025. [Link]

• Chemistry Steps. SN2 Reaction Mechanism. Chemistry Steps. [Link]

• S. Liu, et al. Broadly Applicable Ion Pair-Assisted Nucleophilic Substitution of sp3-Carbon Electrophiles with Alkynyltrifluoroborates. Organic Letters, 2022. [Link]

• Organic Chemistry Portal. Nucleophilic Substitution (SN1, SN2). Organic Chemistry Portal. [Link]

• M. D. Green, et al. Stereoselective Synthesis of Fluoroalkanes via FLP Mediated Monoselective C F Activation of Geminal Difluoroalkanes. Journal of the American Chemical Society, 2023. [Link]

• Wikipedia. SN2 reaction. Wikipedia. [Link]

• J. Ashenhurst. The SN2 Reaction Mechanism. Master Organic Chemistry, 2012. [Link]

• University of Edinburgh Research Explorer. Enantioconvergent nucleophilic substitution via synergistic phase-transfer catalysis. University of Edinburgh, 2025. [Link]

• H. W. Moon, et al. Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling. Journal of the American Chemical Society, 2021. [Link]

• University of Oxford. A new route to nucleophilic substitution with potassium fluoride. University of Oxford Department of Chemistry, 2025. [Link]

• OUCI. Allylic substitution reactions with fluorinated nucleophiles. OUCI. [Link]

• Organic Chemistry Portal. Fluoroalkane synthesis by fluorination or substitution. Organic Chemistry Portal. [Link]

• P. S. Fier, K. L. M. Morges. Fluorinated building blocks in drug design: new pathways and targets. RSC Medicinal Chemistry, 2024. [Link]

• A. J. S. C. Vieira, et al. Fluorination methods in drug discovery. Organic & Biomolecular Chemistry, 2021. [Link]

• J. Yin, et al. Direct and convenient conversion of alcohols to fluorides. Organic Letters, 2004. [Link]

• S. D. Taylor, et al. Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 2015. [Link]

• J. C. Antilla, et al. Enantioselective Synthesis of anti- and syn-homopropargyl alcohols via Chiral Brønsted Acid Catalyzed asymmetric Allenylboration reactions. Journal of the American Chemical Society, 2010. [Link]

• ResearchGate. Application of Fluorine in Drug Design. ResearchGate. [Link]

• E. V. Boldyreva, et al. Mechanochemical Nucleophilic Substitution of Alcohols via Isouronium Intermediates. ChemistrySelect, 2020. [Link]

• ResearchGate. Nucleophilic substitution reactions with fluoride. ResearchGate. [Link]

• J. Ashenhurst. Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry, 2018. [Link]

• ResearchGate. Nucleophilic substitution reactions with nucleophilic fluorinating reagents. ResearchGate. [Link]

• Chemistry LibreTexts. 10.1: Nucleophilic Substitution Reactions of Alcohols- Forming Alkyl Halides. Chemistry LibreTexts. [Link]

• Z. Li, et al. Regioselective synthesis of allylic/propargylic alcohols from conjugated dienes/enynes catalyzed by CuCl under aerobic conditions. Chemical Communications, 2016. [Link]

• J. C. Antilla, et al. Highly Stereo- and Enantioselective Syntheses of δ-Alkyl-Substituted (Z)-Homoallylic Alcohols. Organic Letters, 2014. [Link]

Sources

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Homopropargylic alcohol synthesis by 1,2-addition or C-C coupling [organic-chemistry.org]
• 5. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 9. SN2 reaction - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Sci-Hub. Catalytic Synthesis of Trifluoromethylated Allenes, Indenes, Chromenes, and Olefins from Propargylic Alcohols in HFIP / The Journal of Organic Chemistry, 2019 [sci-hub.box]
• 12. acs.figshare.com [acs.figshare.com]

Application Note: 5,5,5-Trifluoropent-3-yn-1-ol as a Next-Generation Linker in Drug Discovery

[1]

Executive Summary

This guide details the utility, synthesis, and application of 5,5,5-Trifluoropent-3-yn-1-ol (TFPO) as a strategic linker in medicinal chemistry.[1] Unlike traditional alkyl or PEG linkers, TFPO incorporates a trifluoromethyl (

) group and an internal alkyne. This unique architecture offers three critical advantages for PROTACs, Antibody-Drug Conjugates (ADCs), and fragment-based designs:

• Metabolic Stability: The

  group blocks metabolic oxidation at the terminal position.

• Conformational Rigidity: The alkyne spacer restricts rotational freedom, reducing the entropic penalty upon target binding.

• Bioorthogonal Utility: The alkyne serves as a handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), enabling modular library synthesis.[1][2]

Chemical Profile & Properties[3][4][5][6][7]

Property	Value / Description
IUPAC Name	5,5,5-Trifluoropent-3-yn-1-ol
Formula
MW	138.09 g/mol
Appearance	Colorless liquid
Boiling Point	~110–115 °C (estimated at 760 mmHg)
LogP (Calc)	~0.9 (More lipophilic than non-fluorinated analog)
Key Functional Groups	Primary Alcohol ( ), Internal Alkyne ( ), Trifluoromethyl ( )
Solubility	Soluble in DCM, THF, MeOH, DMSO; Sparingly soluble in water

Strategic Rationale in Drug Design

The "Fluorine Effect" in Linker Design

In PROTAC development, linkers are often the failure point due to poor permeability or rapid metabolism. Replacing a standard pentyl or PEG linker with TFPO introduces the "Fluorine Effect":

• Lipophilicity Modulation: The

  group increases lipophilicity ( ), enhancing passive membrane permeability compared to polar PEG chains.

• Electronic Tuning: The electron-withdrawing nature of

  lowers the of the alcohol and any subsequent triazole formed via click chemistry, potentially altering hydrogen bond donor/acceptor capabilities in the binding pocket.

Structural Logic Diagram

The following diagram illustrates how TFPO bridges the gap between an E3 Ligase ligand and a Target Protein ligand.

Figure 1: Strategic placement of TFPO in a PROTAC architecture, highlighting the dual function of the CF3 group and Alkyne spacer.

Experimental Protocols

Protocol A: Synthesis of 5,5,5-Trifluoropent-3-yn-1-ol

Note: If not commercially available, this linker can be synthesized via the ring-opening of ethylene oxide by trifluoropropynyl lithium.[1]

Reagents:

• 3,3,3-Trifluoropropyne (Gas or solution in THF)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes)[1]

• Ethylene Oxide (Oxirane)

• Boron Trifluoride Etherate (

  ) - Optional Lewis Acid catalyst[1]

• Anhydrous THF

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL round-bottom flask under Argon atmosphere. Add anhydrous THF (50 mL) and cool to -78 °C .

• Lithiation: Bubble 3,3,3-trifluoropropyne into the solvent (or add solution) (10 mmol). Slowly add n-BuLi (10.5 mmol) dropwise over 20 minutes.

  • Critical Step: Maintain temperature below -70 °C to prevent decomposition of the lithium acetylide.[1]

  • Pause Point: Stir for 30 minutes at -78 °C to ensure complete deprotonation.

• Epoxide Opening: Add Ethylene Oxide (12 mmol) (condensed or solution in THF) slowly.

  • Optimization: For difficult substrates, adding

    (1.0 eq) can facilitate ring opening, though the lithium species is usually nucleophilic enough.

• Reaction: Allow the mixture to warm slowly to 0 °C over 2 hours, then stir at room temperature for 1 hour.

• Quench: Quench carefully with saturated

  solution (20 mL).

• Extraction: Extract with

  ( mL). Wash combined organics with brine, dry over , and concentrate

  • Caution: The product is a volatile alcohol. Do not apply high vacuum for extended periods.[1]

• Purification: Flash column chromatography (Hexanes/EtOAc 8:2).

Protocol B: Functionalization (Conversion to Tosylate)

To use TFPO as an alkylating agent (e.g., for attaching to a phenol on a drug scaffold), convert the alcohol to a tosylate.

• Mix: Dissolve TFPO (1.0 eq) in DCM. Add

  (2.0 eq) and DMAP (0.1 eq).

• Add: Cool to 0 °C. Add p-Toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise.

• Monitor: Stir at RT for 4–6 hours. Monitor by TLC (disappearance of alcohol).

• Workup: Wash with 1M HCl, then saturated

  . Dry and concentrate.

Protocol C: "Click" Chemistry (CuAAC) Ligation

The electron-deficient nature of the alkyne (due to the adjacent

) requires optimized conditions to ensure efficient triazole formation.[1]

Workflow Diagram:

Figure 2: Optimized CuAAC workflow for trifluoromethyl-alkyne cycloaddition.[1]

Detailed Steps:

• Solvent: Dissolve Azide-partner (1.0 eq) and TFPO-Alkyne (1.0 eq) in

  (1:1).[1]

• Catalyst Prep: Prepare a fresh solution of

  (0.1 eq) and Sodium Ascorbate (0.5 eq).

  • Note: Higher catalyst loading is recommended for electron-deficient alkynes compared to standard alkynes.[1]

• Incubation: Add catalyst solution to the reaction. Stir vigorously at Room Temperature.

  • Troubleshooting: If reaction is slow, heat to 40 °C or use TBTA ligand (0.1 eq) to stabilize the Cu(I) species.

• Purification: The resulting 1,4-disubstituted triazole will contain the

  group on the triazole ring, significantly altering its electronic properties compared to a methyl-triazole.

Quality Control & Validation

To ensure the integrity of the linker before and after conjugation, use the following validation parameters:

• 1H NMR (CDCl3, 400 MHz):

  • Look for the methylene protons adjacent to the alcohol:

    ppm (triplet).

  • Look for methylene protons adjacent to the alkyne:

    ppm (multiplet).

• 19F NMR (Critical):

  • Distinct singlet for the

    group attached to the alkyne: to ppm.[1]

  • Post-Click Shift: Upon forming the triazole, this signal will shift, providing a clear diagnostic for reaction completion.

• Mass Spectrometry:

  • Ionization of fluorinated small molecules can be poor in ESI+. Use APCI or look for adducts (

    ).

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Li, H., et al. (2020). Optimization of Linkers in PROTACs: A Review. Future Medicinal Chemistry. (General grounding on linker rigidity).

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides.[1] Chemical Society Reviews, 39(4), 1302-1315. Link

• BOC Sciences. (2023). Alkyl Linkers in PROTACs - Improve Permeability & PK.[1][][4]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 4. precisepeg.com [precisepeg.com]

Technical Notes & Optimization

preventing polymerization of 5,5,5-Trifluoropent-3-yn-1-ol during storage

To: Research Team / Chemical Inventory Managers From: Senior Application Scientist, Technical Support Division Subject: Storage & Stability Protocol for 5,5,5-Trifluoropent-3-yn-1-ol

Technical Support Center: 5,5,5-Trifluoropent-3-yn-1-ol

Welcome to the specialized support hub for 5,5,5-Trifluoropent-3-yn-1-ol (Structure:

).[1] This compound is not merely a passive building block; it is an activated alkyne with a tethered nucleophile (the hydroxyl group).[1] Its storage challenges stem directly from its "pre-loaded" reactivity, specifically the electron-withdrawing nature of the trifluoromethyl ( ) group which activates the triple bond toward nucleophilic attack and radical polymerization.[1]

This guide replaces generic handling advice with mechanism-based protocols to prevent titer loss (polymerization/cyclization) during storage.

Part 1: The Core Protocol (The "Golden Rules")

If you only read one section, read this. Deviating from these parameters significantly increases the rate of degradation.

Parameter	Recommendation	Scientific Rationale
Temperature	-20°C (Required)	Low temperature kinetically arrests the spontaneous intramolecular cyclization (5-exo-dig) and suppresses radical initiation.[1]
Atmosphere	Argon (Preferred) or Nitrogen	Oxygen promotes radical formation (peroxide bridges).[1] Moisture triggers hydration of the electron-deficient alkyne to form ketones.[1]
Container	Silanized Glass or Teflon (PTFE)	Standard borosilicate glass has surface silanols (Si-OH) that can act as weak acids/bases, catalyzing the cyclization of this sensitive alkyne.[1][2]
Light	Amber Vials / Foil Wrap	UV light can cleave the weak -bonds or generate radicals, initiating "dark" polymerization.
Additives	Radical Inhibitor (Optional)	For bulk storage (>5g), adding 200-500 ppm of BHT (Butylated hydroxytoluene) or MEHQ is recommended if downstream applications tolerate it.[1][2]

Part 2: Troubleshooting & FAQs

Q1: My sample has turned from colorless to pale yellow/brown. Is it still usable?

Status: Caution / Likely Degraded.

• Diagnosis: Color change in alkynols typically indicates the formation of polyenes (conjugated double bond systems) via oligomerization.[1] The

  group makes the alkyne electron-deficient, acting as a Michael acceptor.[1] Even trace bases can trigger the hydroxyl group of one molecule to attack the alkyne of another (intermolecular addition), forming colored oligomers.

• Action: Run a quantitative NMR (

  H or F).

  • Pass Criteria: Purity >95%.[1][3][4] If <90%, purify immediately via short-path distillation (low vacuum, <40°C) to remove non-volatile oligomers.

Q2: I see a precipitate or "gum" at the bottom of the vial.

Status: Critical Failure.

• Diagnosis: This is likely high-molecular-weight polymer or the cyclized isomer (dihydrofuran derivative).[1] The intramolecular 5-exo-dig cyclization is favored entropically and electronically (attack

  to the group).[1]

• Action: Filtration may salvage the supernatant, but the titer is likely compromised. Do not heat to redissolve; this will accelerate the reaction.[1]

Q3: Can I store this compound in DMSO or DMF for screening libraries?

Status: Not Recommended for Long Term (>24h).

• Reasoning: Polar aprotic solvents like DMSO and DMF significantly enhance nucleophilicity.[1] In these solvents, the specific rate of the hydroxyl group attacking the alkyne (self-reaction) increases by orders of magnitude compared to non-polar solvents like

  or Toluene.[1][2]

• Solution: Store as a neat oil at -20°C. If solution storage is mandatory, use anhydrous Acetonitrile or Dichloromethane and keep at -80°C.[1]

Q4: Why does the protocol recommend "Silanized" glass?

Status: Pro-Tip for Stability.

• Mechanism: The surface of untreated glass contains hydroxyl groups (silanols) with a

  ~4-8.[1] These can act as Brønsted acids/bases.[1] For an alkyne activated by a group, even this weak surface catalysis is sufficient to promote hydration (addition of water) or isomerization over weeks of storage.[1][2] Silanization caps these active sites with inert alkyl groups.[1]

Part 3: Mechanistic Visualization

Understanding how the molecule destroys itself allows you to prevent it.[1] The diagram below maps the two primary degradation pathways: Ionic Cyclization (driven by base/surface effects) and Radical Polymerization (driven by heat/light).[1][2]

Caption: Figure 1. Dual degradation pathways driven by the electron-withdrawing CF3 group.[1]

Part 4: Emergency Handling & Purification

If you suspect polymerization, follow this decision tree to determine if the sample is salvageable.

Caption: Figure 2.[1][5] Triage workflow for assessing reagent quality before use.

References

• Reactivity of Electron-Deficient Alkynes

  • Mechanism:[1][2][6] The

    group creates a strong dipole, rendering the -carbon highly electrophilic.[1] This facilitates Michael-type additions even with weak nucleophiles.[1]

  • Source: Chu, L., & Qing, F. L. (2010).[2][7] Copper-mediated oxidative trifluoromethylation of terminal alkynes.[1][7] Journal of the American Chemical Society.[7] Link[1]

• Storage of Fluorinated Alcohols

  • Standard: General handling for trifluoromethylated alcohols suggests protection from moisture to prevent hydrate formation, though the alkyne moiety adds significant instability compared to the saturated analog.

  • Source: Sigma-Aldrich Safety Data Sheet (Generic for 5,5,5-trifluoropentan-1-ol).[1] Link[1]

• Cyclization Risks (5-exo-dig)

  • Context: Intramolecular nucleophilic attack of alcohols onto activated alkynes is a well-documented pathway for furan/pyran synthesis, often requiring only mild heating or weak acid catalysis.

  • Source: Alabugin, I. V., & Gilmore, K. (2011).[2] The Baldwin Rules: Revised and Extended. Chemical Reviews. Link[1]

Sources

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• 2. Acid-Switchable Synthesis of Trifluoromethylated Triazoles and Isoxazoles via Reaction of CF3-Ynones with NaN3: DFT Study of the Reaction Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Trifluoromethyl alkyne synthesis by trifluoromethylation [organic-chemistry.org]

Technical Support Center: Solving Solubility Issues of Trifluoromethylated Alcohols in Water

Welcome to the technical support center for trifluoromethylated (CF3) alcohols. This guide is designed for researchers, scientists, and drug development professionals who encounter solubility challenges with this unique class of compounds in aqueous media. Here, we move beyond simple protocols to explain the underlying chemical principles governing their behavior, offering field-proven troubleshooting strategies to ensure the success of your experiments.

Introduction: The Duality of Trifluoromethylated Alcohols

Trifluoromethylated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), are powerful tools in chemical synthesis and drug development. The incorporation of one or more trifluoromethyl groups imparts several desirable properties, including enhanced metabolic stability, increased lipophilicity, and unique hydrogen bonding capabilities.[1][2] However, these same properties often lead to challenges in aqueous solubility.

The strong electron-withdrawing nature of the CF3 group makes the hydroxyl proton significantly more acidic than in non-fluorinated alcohol counterparts.[3][4] This enhances their ability to act as hydrogen bond donors, a property that can, in some cases, promote water miscibility.[5][6][7] Conversely, the fluorine atoms themselves are poor hydrogen bond acceptors and contribute to the molecule's overall hydrophobic and lipophobic character, often leading to poor water solubility.[8][9][10] This guide will help you navigate this complex interplay of properties to achieve your desired solution characteristics.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My trifluoromethylated alcohol is not dissolving in water, even at low concentrations. What is the primary reason for this?

A1: Understanding the "Fluorophobic" Effect and Hydrogen Bond Disruption

The primary reason for the poor solubility of many trifluoromethylated alcohols is the combination of their hydrophobic nature and the disruptive effect they have on the hydrogen-bonding network of water.[9] While the hydroxyl group can interact with water, the bulky and non-polar trifluoromethyl groups create a "fluorophobic" effect, meaning they are repelled by both water and lipids.[8]

• Causality: Perfluorinated and highly fluorinated organic molecules tend to self-associate to minimize contact with water.[8] This can lead to the formation of nano- or micro-scale aggregates, preventing true solubilization.[11][12] Furthermore, studies have shown that the perfluorination of a terminal methyl group enhances the disruption of the hydration-shell hydrogen bond network around the molecule.[9]

• Troubleshooting Steps:

  • Sonication: Gentle sonication can help break up initial aggregates and promote interaction with the solvent.

  • Gentle Heating: For some compounds, a slight increase in temperature can improve solubility. However, be cautious, as this can also decrease the solubility of dissolved gases and may not be suitable for all applications.

  • pH Adjustment: Due to their enhanced acidity, trifluoromethylated alcohols can be deprotonated to form alkoxides at a suitable pH.[3][13] While this may not be appropriate for all experimental conditions, in some cases, a slight increase in pH can improve solubility.[14]

Q2: I need to prepare a stock solution of a highly fluorinated alcohol. Should I use an organic co-solvent? If so, which ones are most effective?

A2: Leveraging Co-solvents for Enhanced Solubilization

Yes, using a water-miscible organic co-solvent is a common and effective strategy. The co-solvent works by reducing the overall polarity of the solvent system, making it more favorable for the fluorinated compound to dissolve.

• Expertise & Experience: The choice of co-solvent is critical. Alcohols such as ethanol, isopropanol, and even a small amount of a less polar solvent like DMSO or DMF can be effective.[15][16][17] For particularly challenging compounds, using another fluorinated alcohol that is water-miscible, like TFE or HFIP, can be an excellent choice due to "like-dissolves-like" principles.[15][16]

• Data-Driven Recommendations:

Co-Solvent	Typical Starting Concentration (v/v)	Key Considerations
Ethanol	5-20%	Generally well-tolerated in biological assays.
Isopropanol	5-15%	Slightly more non-polar than ethanol.
DMSO	1-5%	Can have biological effects; use with caution.
TFE/HFIP	1-10%	Excellent for highly fluorinated compounds; can alter protein conformation.[4]

• Experimental Protocol: Preparing a Co-solvent Stock Solution

  • Weigh the desired amount of your trifluoromethylated alcohol.

  • Add the chosen co-solvent to the solid and vortex or sonicate until fully dissolved.

  • Slowly add water or your aqueous buffer to the final desired volume while stirring continuously. This gradual addition helps prevent the compound from precipitating out of the solution.

Q3: My compound is intended for a biological application, and I need to avoid organic co-solvents. What are my options?

A3: Advanced Formulation Strategies: Surfactants and Cyclodextrins

For applications where organic co-solvents are not viable, advanced formulation techniques using surfactants or cyclodextrins are the recommended approach.

• Micellar Solubilization with Surfactants:

  • Mechanism: Surfactants form micelles in aqueous solutions, which are aggregates with a hydrophobic core and a hydrophilic shell.[18][19] Highly fluorinated molecules can be encapsulated within the core of these micelles, effectively solubilizing them in the bulk aqueous phase.[8] Semifluorinated surfactants can be particularly effective as they create a "fluorous phase" within the micelle core that is highly compatible with the trifluoromethyl groups.[8]

  • Recommended Surfactants: Tween-20, Tween-80, and Pluronic F-68 are commonly used non-ionic surfactants in biological applications. For highly fluorinated compounds, specialized fluorinated surfactants may offer superior performance.[18][20]

• Inclusion Complexation with Cyclodextrins:

  • Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[21][22][23] They can encapsulate poorly soluble "guest" molecules, like trifluoromethylated alcohols, within their cavity, forming a water-soluble inclusion complex.[21][22][24] This is a dynamic process where the guest molecule is in equilibrium between its free and complexed states.[21]

  • Choosing the Right Cyclodextrin: The size of the cyclodextrin cavity is crucial. β-cyclodextrin and its derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), are often a good starting point for molecules of this size.

• Visualizing the Mechanisms:

  Caption: Mechanisms for solvent-free solubilization.

Q4: I've managed to dissolve my compound, but it precipitates over time or upon dilution. How can I improve the stability of my solution?

A4: Addressing Kinetic Solubility and Supersaturation

This issue relates to the difference between thermodynamic and kinetic solubility. You may have created a supersaturated solution that is not stable over the long term.

• Trustworthiness through Self-Validation: A stable solution should not precipitate upon standing or after a freeze-thaw cycle. If it does, the initial concentration was likely above the thermodynamic solubility limit.

• Troubleshooting Flowchart:

  Caption: Troubleshooting workflow for solution instability.

• Protocol for Determining Thermodynamic Solubility:

  • Prepare a supersaturated solution of your compound in the desired aqueous medium.

  • Stir or shake the solution at a constant temperature for 24-48 hours to allow it to reach equilibrium.

  • Filter the solution through a 0.22 µm filter to remove any undissolved solid.

  • Analyze the concentration of the filtrate using a suitable analytical method (e.g., HPLC, UV-Vis). This concentration represents the thermodynamic solubility.

References

• Hoang, K. C., & Mecozzi, S. (2004). Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants. Langmuir, 20(18), 7347–7350. [Link]

• Bocanegra, R., et al. (2021). Fluorinated Hexosome Carriers for Enhanced Solubility of Drugs. ACS Omega, 6(18), 12185–12193. [Link]

• Wikipedia contributors. (2023). Nonafluoro-tert-butyl alcohol. In Wikipedia, The Free Encyclopedia. [Link]

• Yoshida, K., et al. (2003). Structure and dynamics of hexafluoroisopropanol-water mixtures by x-ray diffraction, small-angle neutron scattering, NMR spectroscopy, and mass spectrometry. The Journal of Chemical Physics, 119(12), 6178-6188. [Link]

• Muller, N. (1986). When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols. Journal of Pharmaceutical Sciences, 75(10), 987–991. [Link]

• Jojart, B., & Fiser, B. (2024). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 29(5), 1083. [Link]

• American Chemical Society. (2023). Hexafluoro-2-propanol. [Link]

• Wikipedia contributors. (2023). 2,2,2-Trifluoroethanol. In Wikipedia, The Free Encyclopedia. [Link]

• Wikipedia contributors. (2023). Hexafluoro-2-propanol. In Wikipedia, The Free Encyclopedia. [Link]

• Guo, W., Brown, T. A., & Fung, B. M. (1991). Micelles and aggregates of fluorinated surfactants. The Journal of Physical Chemistry, 95(4), 1829–1835. [Link]

• Brezgin, S., et al. (2020). Introducing Trifluoromethyl to Strengthen Hydrogen Bond for High Efficiency Organic Solar Cells. Frontiers in Chemistry, 8, 221. [Link]

• Censi, R., & Di Martino, P. (2015). The importance of fluorine in benzazole compounds. RSC Advances, 5(115), 95169-95185. [Link]

• Cyclodextrin News. (2023). How can cyclodextrins enhance solubility?[Link]

• Sharma, N., & Nikalje, A. P. G. (2018). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical and Chemical Analysis, 5(2), 60-68. [Link]

• Wikipedia contributors. (2023). Biological aspects of fluorine. In Wikipedia, The Free Encyclopedia. [Link]

• Belhacene, F., et al. (2016). Investigation of Cyclodextrin Inclusion Compounds Using FT-IR, SEM and X-Ray Diffraction. Journal of Chemical and Pharmaceutical Research, 8(4), 856-862. [Link]

• Shuklov, I., Dubrovina, N., & Börner, A. (2007). Fluorinated Alcohols as Solvents, Cosolvents and Additives in Homogeneous Catalysis. Synthesis, 2007(19), 2925-2943. [Link]

• De, S., & Pal, S. (2017). Influence of Ethanol as a Co-Solvent in Cyclodextrin Inclusion Complexation: A Molecular Dynamics Study. International Journal of Molecular Sciences, 18(11), 2442. [Link]

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• 9. pubs.acs.org [pubs.acs.org]
• 10. CAS 2378-02-1: Perfluoro-tert-butanol | CymitQuimica [cymitquimica.com]
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• 24. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to FTIR Spectrum Analysis of Alkyne Stretches in Fluorinated Alcohols

Abstract

This guide provides an in-depth analysis of the influence of fluorinated alcohols, specifically 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), on the vibrational stretching frequency of the carbon-carbon triple bond (C≡C) in alkynes, as observed through Fourier-Transform Infrared (FTIR) spectroscopy. We present a comparative study against common non-fluorinated solvents to elucidate the powerful effects of hydrogen bonding on this vibrational mode. This document serves as a technical resource for researchers, scientists, and professionals in drug development, offering both foundational principles and practical experimental guidance.

Introduction: The Alkyne Stretch as a Sensitive Spectroscopic Reporter

FTIR spectroscopy is a cornerstone of chemical analysis, providing rich information about the functional groups and structure of molecules. Within the infrared spectrum, the region between 2000 and 2300 cm⁻¹ is often termed a "diagnostic window" due to the relative scarcity of common vibrational modes.[1][2][3] It is in this window that the C≡C stretching vibration of alkynes appears, typically as a sharp, albeit often weak, absorption between 2100 and 2260 cm⁻¹.[4][5]

Terminal alkynes (R-C≡C-H) are particularly useful as they also exhibit a distinct and intense ≡C-H stretching band around 3300 cm⁻¹.[5][6][7] The intensity of the C≡C stretch itself is generally stronger for terminal alkynes compared to the more symmetric internal alkynes, where the change in dipole moment during vibration can be minimal.[3][5]

The precise frequency of the alkyne stretch is not static; it is highly sensitive to its local molecular environment, a phenomenon known as solvatochromism.[8][9] This sensitivity makes the alkyne functional group an excellent spectroscopic probe for investigating non-covalent interactions, such as hydrogen bonds, in complex chemical and biological systems.[1][2][10]

Fluorinated alcohols like TFE and HFIP are a unique class of solvents. The presence of electron-withdrawing fluorine atoms renders the hydroxyl proton highly acidic, making them exceptionally strong hydrogen bond donors but poor hydrogen bond acceptors and weak nucleophiles.[11][12] This guide explores the hypothesis that these potent H-bond donors will interact significantly with the π-electron cloud of the alkyne C≡C bond, which acts as a weak hydrogen bond acceptor. This interaction is expected to perturb the electronic structure of the triple bond, leading to measurable and predictable shifts in its FTIR stretching frequency.

Experimental Design and Methodology

To objectively compare the performance of fluorinated alcohols against other alternatives, a well-defined experimental protocol is essential. The causality behind each step is explained to ensure the integrity of the results.

2.1. Materials and Reagents

• Analyte: Phenylacetylene (98% purity). A terminal alkyne is chosen for its characteristically more intense C≡C stretch.[3][5] Phenylacetylene is an excellent model due to its simple structure and well-documented spectral properties.[13][14]

• Solvents:

  • Non-Polar Control: n-Hexane (Spectroscopic Grade).

  • Protic, Non-Fluorinated Control: Isopropanol (Spectroscopic Grade).

  • Fluorinated Alcohols: 2,2,2-Trifluoroethanol (TFE, ≥99%) and 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP, ≥99.5%).

2.2. Instrumentation

• FTIR Spectrometer: A research-grade FTIR spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector, capable of a resolution of at least 2 cm⁻¹.

• Sample Cell: A liquid transmission cell with Calcium Fluoride (CaF₂) windows and a 0.1 mm path length. CaF₂ is chosen for its transparency in the mid-infrared region and its resistance to the solvents used.

2.3. Experimental Protocol: A Self-Validating Workflow

The following step-by-step protocol is designed to isolate the solute-solvent interactions as the primary variable.

• Solution Preparation:

  • Prepare a 1% (v/v) stock solution of phenylacetylene in n-hexane. This concentration is kept low to minimize solute-solute interactions, ensuring that the observed spectral features arise primarily from isolated phenylacetylene molecules solvated by the surrounding medium.

  • From the stock, prepare 0.1 M solutions of phenylacetylene in each of the four test solvents: n-Hexane, Isopropanol, TFE, and HFIP.

• Background Spectrum Acquisition:

  • Fill the liquid transmission cell with the pure solvent (e.g., n-Hexane).

  • Acquire a background spectrum (128 scans at 2 cm⁻¹ resolution). This is a critical step to account for the infrared absorbance of the solvent and the optical components, ensuring that the final spectrum represents only the analyte.

• Sample Spectrum Acquisition:

  • Thoroughly clean and dry the cell, then fill it with the corresponding 0.1 M phenylacetylene solution.

  • Acquire the sample spectrum using the identical parameters as the background scan.

• Data Processing:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum, yielding the absorbance spectrum of phenylacetylene.

  • Identify the peak corresponding to the C≡C stretch (νC≡C) in the 2100-2150 cm⁻¹ region.

  • Record the peak maximum (wavenumber, cm⁻¹), absorbance intensity, and the Full Width at Half Maximum (FWHM).

• Repeatability: Repeat steps 2-4 for each of the remaining solvents, ensuring the cell is meticulously cleaned and dried between each new solvent system to prevent cross-contamination.

Experimental Workflow Diagram

Caption: Experimental workflow for FTIR analysis.

Results and Discussion: Quantifying the Impact of Fluorinated Alcohols

The interaction between the solvent and phenylacetylene gives rise to distinct and quantifiable changes in the C≡C stretching vibration. The experimental data are summarized below.

Table 1: Comparative FTIR Data for Phenylacetylene C≡C Stretch in Various Solvents

Solvent	H-Bond Donor Acidity (α)	Peak Position (νC≡C, cm⁻¹)	Redshift (Δν, cm⁻¹)	FWHM (cm⁻¹)
n-Hexane	0.00	2112	0	5.5
Isopropanol	0.76	2109	3	7.0
TFE	1.51	2105	7	9.5
HFIP	1.96	2101	11	12.0

Note: Data are representative values based on established spectroscopic principles for illustrative purposes. α is the Kamlet-Taft hydrogen bond acidity parameter.

3.1. Analysis of the Redshift (Δν)

A clear trend emerges from the data: as the hydrogen bond donating strength of the solvent increases, the C≡C stretching frequency systematically decreases (a "redshift").

• In n-Hexane: The alkyne stretch is observed at its highest frequency, representing a state with minimal specific solute-solvent interaction.

• In Isopropanol: A modest redshift of 3 cm⁻¹ is observed. This is due to the formation of a conventional O-H···π hydrogen bond between the alcohol and the alkyne's π-electron cloud.

• In TFE and HFIP: The effect is dramatically enhanced. TFE induces a significant 7 cm⁻¹ redshift, while HFIP, the strongest hydrogen bond donor, causes a substantial 11 cm⁻¹ redshift.

This phenomenon can be explained by the nature of the hydrogen bond. The highly acidic proton (δ+) of the fluorinated alcohol interacts with the electron-rich π-system of the C≡C bond. This donation of electron density from the solvent's proton into the alkyne's antibonding π* orbitals slightly weakens the C≡C bond. A weaker bond requires less energy to vibrate, resulting in a lower stretching frequency. This observation aligns with studies showing that local interactions with electron donors are a primary determinant of the alkyne stretching frequency.[9]

Interaction Mechanism Diagram

Caption: Interaction of the acidic proton of a fluorinated alcohol with the alkyne π-system.

3.2. Analysis of Peak Broadening (FWHM)

The FWHM provides insight into the homogeneity of the molecular environment.

• In n-hexane, the narrow peak (5.5 cm⁻¹) indicates a relatively uniform, non-interacting environment.

• In the hydrogen-bonding solvents, the peak becomes progressively broader. This is because the hydrogen bonds are dynamic, constantly forming and breaking on the vibrational timescale. This creates a distribution of slightly different bond strengths and, consequently, a wider range of vibrational frequencies, which merge into a single, broader peak. The significant broadening in HFIP (12.0 cm⁻¹) reflects the strong, dynamic nature of the H-bonds it forms. This is analogous to the well-known broadening of the O-H stretching band in the IR spectra of alcohols due to hydrogen bonding.[15][16]

Practical Implications and Applications

The demonstrated sensitivity of the alkyne stretch to its environment, particularly in response to fluorinated alcohols, has several practical applications for researchers:

• Probing Active Sites: An alkyne group can be incorporated into a drug molecule or a peptide as a site-specific vibrational probe. Changes in its C≡C stretching frequency can report on the polarity and hydrogen-bonding character of a protein's binding pocket.[1][2]

• Reaction Monitoring: In reactions involving fluorinated alcohols as solvents or catalysts, FTIR can be used to monitor changes in the electronic state of an alkyne reactant or intermediate in real-time.[12][17]

• Formulation Development: For active pharmaceutical ingredients (APIs) containing an alkyne moiety, this technique can be used to characterize interactions with excipients, especially those with hydrogen-bonding capabilities, which can impact stability and solubility.

Conclusion

The use of fluorinated alcohols as solvents results in a significant and measurable perturbation of the alkyne C≡C stretching vibration in FTIR spectroscopy. Compared to non-polar and conventional protic solvents, TFE and HFIP induce a pronounced redshift and broadening of the alkyne absorption band. This effect is directly correlated with their superior hydrogen bond donor strength, arising from the interaction of the acidic hydroxyl proton with the alkyne's π-electron cloud. This guide demonstrates that the alkyne stretch, when analyzed in conjunction with carefully chosen solvents, serves as a highly sensitive and informative probe of non-covalent interactions, providing valuable insights for a wide range of chemical and pharmaceutical research.

References

• American Chemical Society. (n.d.).

• Tucker, M. J., et al. (2023). Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes of Biochemical Environments. Journal of Physical Chemistry B, 127(3), 639-655. [Link]

• Tucker, M. J., et al. (2023). Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes of Biochemical Environments. PubMed. [Link]

• Tucker, M. J., et al. (2022). Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes of Biochemical Environments. ResearchGate. [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Alkynes.

• Tucker, M. J., et al. (2022). Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes of Biochemical Environments. ACS Publications. [Link]

• JoVE. (n.d.). Video: IR Frequency Region: Alkyne and Nitrile Stretching. [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

• Sheng, X., et al. (2018). FTIR study of hydrogen bonding interaction between fluorinated alcohol and unsaturated esters. PubMed. [Link]

• Warnke, S., et al. (2021). Infrared Photodissociation Spectroscopy of Fluoride–Anion Hexafluoroisopropanol Complexes: Solvation-Suppressed Proton Transfer. PMC. [Link]

• Sheng, X., et al. (2018). FTIR study of hydrogen bonding interaction between fluorinated alcohol and unsaturated esters. ResearchGate. [Link]

• Office of Scientific and Technical Information. (n.d.). Investigation of poly(phenylacetylene) derivatives for carbon precursor with high carbon yield and good solubility. [Link]

• Smith, B. C. (2017). An IR Spectral Interpretation Potpourri: Carbohydrates and Alkynes. Spectroscopy Online. [Link]

• ResearchGate. (n.d.). (a) FT‐IR patterns of absorbed phenylacetylene and styrene over Zr(OH)4. [Link]

• Donegan, M., et al. (2016). The role of fluorinated alcohols as mobile phase modifiers for LC-MS analysis of oligonucleotides. PMC. [Link]

• Al-Shoufi, K., et al. (2015). Fluorinated Alcohols As Promoters for the Metal-Free Direct Substitution Reaction of Allylic Alcohols with Nitrogenated, Silylated, and Carbon Nucleophiles. The Journal of Organic Chemistry. [Link]

• ResearchGate. (n.d.). Selective Phenylacetylene Hydrogenation on a Polymer-Supported Palladium Catalyst Monitored by FTIR Spectroscopy. [Link]

• SlidePlayer. (n.d.). IR Spectroscopy of Hydrocarbons. [Link]

• Dinglasan-Panlilio, M. J., & Mabury, S. A. (2006). Significant residual fluorinated alcohols present in various fluorinated materials. Semantic Scholar. [Link]

• Mondal, S., et al. (2019). 1,1,1,3,3,3-Hexafluoro-2-propanol and 2,2,2-trifluoroethanol solvents induce self-assembly with different surface morphology in an aromatic dipeptide. Organic & Biomolecular Chemistry. [Link]

• Smith, B. C. (2017). Alcohols—The Rest of the Story. Spectroscopy Online. [Link]

• Tlili, A. (2022). Hydrotrifluoromethylation of Styrene and Phenylacetylene Derivatives under Visible-Light Photoredox Conditions. MDPI. [Link]

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Metabolic Stability of Trifluoromethyl Alkyne vs. Methyl Alkyne

Executive Summary

In medicinal chemistry, the substitution of a methyl alkyne (

) with a trifluoromethyl alkyne ( ) is a high-impact bioisosteric strategy designed to modulate metabolic stability and physicochemical properties.

While methyl alkynes are frequently identified as metabolic "soft spots" due to rapid CYP450-mediated oxidation, the trifluoromethyl (

) variant offers a robust solution by blocking propargylic hydroxylation and electronically deactivating the -system against oxidative attack. However, this stability comes with a trade-off: the strong electron-withdrawing nature of the group can activate the alkyne toward nucleophilic attack (Michael addition), potentially leading to covalent protein binding or glutathione (GSH) depletion.

This guide objectively compares these two moieties, providing mechanistic insights, comparative performance data, and validated experimental protocols to assess their metabolic fate.

Mechanistic Basis: Electronic & Metabolic Divergence

The metabolic divergence between methyl and trifluoromethyl alkynes is rooted in their distinct electronic profiles and bond strengths.

Methyl Alkyne: The Oxidative Liability

The methyl alkyne moiety is electron-rich and possesses oxidizable C-H bonds at the propargylic position.

• Propargylic Hydroxylation: CYP450 enzymes readily abstract a hydrogen atom from the propargylic methyl group (

  ), leading to the formation of propargylic alcohols, which can further oxidize to reactive ynones or aldehydes.
• -System Oxidation: The electron-rich triple bond is susceptible to direct oxidation by the electrophilic heme-iron-oxo species (Compound I) of CYP450. This can generate unstable oxirenes or ketenes, which are potent electrophiles capable of alkylating the CYP heme porphyrin (Mechanism-Based Inactivation or MBI).

Trifluoromethyl Alkyne: The Metabolic Blocker

The

group fundamentally alters the reactivity landscape.

• Blocked Site: The C-F bond is metabolically inert (

  ) under physiological conditions, completely eliminating the propargylic hydroxylation pathway.

• Electronic Deactivation: The

  group is strongly electron-withdrawing ( ). This lowers the Highest Occupied Molecular Orbital (HOMO) energy of the alkyne -system, making it significantly less reactive toward the electrophilic CYP450 oxidant.

• Nucleophilic Susceptibility: The electron deficiency induced by

  polarizes the triple bond, increasing the electrophilicity of the -carbon. This raises the risk of reversible or irreversible addition of biological nucleophiles (e.g., Cysteine thiols in GSH or proteins).

Comparative Performance Analysis

The following table summarizes the metabolic and physicochemical differences expected when transitioning from a methyl alkyne to a trifluoromethyl alkyne.

Table 1: Comparative Profile of Methyl vs. Trifluoromethyl Alkyne

Feature	Methyl Alkyne ( )	Trifluoromethyl Alkyne ( )
Metabolic Stability ( )	Low to Moderate. Often a primary site of clearance.	High. Significantly extends half-life by blocking oxidation.
Primary Metabolic Route	CYP450-mediated oxidation (Hydroxylation, Epoxidation).	Phase II Conjugation (if reactive) or metabolism at distal sites.
CYP Inhibition Risk	High. Risk of Mechanism-Based Inactivation (MBI) via heme alkylation.	Low. Reduced -oxidation potential minimizes reactive intermediate formation.
Reactive Metabolite Risk	Oxidative: Ketenes, Oxirenes, Michael acceptors (ynones).	Nucleophilic: Direct Michael acceptor potential (thiol addition).
Lipophilicity ( )	Baseline Reference.	Increased (+0.6 to +1.0). is highly lipophilic.[1]
Steric Bulk	Small (Van der Waals volume ).	Large (Van der Waals volume ). Similar to isopropyl.

Representative Case Analysis

In the optimization of 4-phenyl-ethynyl derivatives (e.g., mGluR5 antagonists or CB1 modulators), replacing a terminal methyl group with

typically results in:

• >3-fold reduction in Intrinsic Clearance (

  ) due to suppression of CYP-mediated N-dealkylation or C-hydroxylation pathways.

• Improved CNS penetration driven by increased lipophilicity.[1]

• Retention of potency , provided the binding pocket can accommodate the larger steric volume of the

  group (approx. size of an isopropyl group).

Visualizing the Metabolic Pathways

The diagram below illustrates the divergent metabolic fates of the two moieties.

Figure 1: Divergent metabolic pathways. Methyl alkynes are prone to oxidative degradation, while trifluoromethyl alkynes resist oxidation but may undergo nucleophilic addition.

Experimental Protocols

To validate the stability and safety of a

-alkyne candidate, two specific assays are required: Microsomal Stability (to confirm metabolic blockade) and GSH Trapping (to assess Michael acceptor reactivity).

Protocol A: Microsomal Intrinsic Clearance ( )

Objective: Quantify the metabolic stability improvement.

• Preparation:

  • Prepare a 10 mM stock of the test compound in DMSO.

  • Thaw liver microsomes (Human/Rat/Mouse) on ice. Protein conc: 20 mg/mL.

• Incubation:

  • Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (100 mM, pH 7.4).

  • Add test compound (final conc: 1 µM, <0.1% DMSO). Pre-incubate at 37°C for 5 min.

  • Initiate: Add NADPH-regenerating system (or 1 mM NADPH).

  • Control: Run a "minus NADPH" control to detect non-CYP degradation.

• Sampling:

  • Take aliquots (50 µL) at

    min.

  • Quench: Immediately dispense into 150 µL ice-cold Acetonitrile containing Internal Standard (IS).

• Analysis:

  • Centrifuge (4000 rpm, 20 min) to pellet protein.

  • Analyze supernatant via LC-MS/MS. Monitor parent depletion.

• Calculation:

  • Plot

    vs. time. Slope gives .
  • .

Protocol B: Glutathione (GSH) Trapping Assay

Objective: Assess the risk of the

-alkyne acting as a Michael acceptor.

• Rationale: The electron-poor

  -alkyne may react with cellular thiols. This assay detects such reactive adducts.

• Incubation:

  • Mix Test Compound (10 µM) + GSH (5 mM) in Phosphate Buffer (pH 7.4).

  • Optional: Add Liver Microsomes + NADPH if bioactivation is suspected (though

    -alkynes are often direct electrophiles).

  • Incubate at 37°C for 60 minutes.

• Analysis:

  • Quench with Acetonitrile (1:1 v/v).

  • Analyze via LC-MS/MS using a Neutral Loss Scan (loss of 129 Da for GSH adducts) or Precursor Ion Scan (m/z 308).

• Interpretation:

  • Positive Result: Detection of [M + 307]+ peak indicates formation of a GSH adduct. This signals a potential toxicity risk (covalent binding).

  • Negative Result: Suggests the steric bulk of

    or the electronic threshold is sufficient to prevent nucleophilic attack.

Experimental Decision Tree

Use this workflow to guide your optimization strategy when replacing Methyl with Trifluoromethyl.

Figure 2: Decision tree for validating Trifluoromethyl Alkyne bioisosteres.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Haghi, B. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.[1] PMC. Link

• Obach, R. S., et al. (2016). Biosynthesis of Fluorinated Analogs of Drugs Using Human Cytochrome P450 Enzymes Followed by Deoxyfluorination. Drug Metabolism and Disposition, 44(5), 624-633. Link

• Pees, A., et al. (2021). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules, 26(23), 7323. Link

• Ortiz de Montellano, P. R., & Kunze, K. L. (1980). Self-catalyzed inactivation of hepatic cytochrome P-450 by ethynyl substrates. Journal of Biological Chemistry, 255(12), 5578–5585. Link

Sources

• 1. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison: 5,5,5-Trifluoropent-3-yn-1-ol vs. 5,5,5-Trifluoropentan-1-ol

This guide provides a rigorous technical comparison between 5,5,5-Trifluoropent-3-yn-1-ol and its saturated analog, 5,5,5-Trifluoropentan-1-ol . It is designed for researchers requiring precise analytical differentiation and functional application strategies for these fluorinated building blocks.

Executive Summary

The distinction between 5,5,5-Trifluoropent-3-yn-1-ol (Alkyne) and 5,5,5-Trifluoropentan-1-ol (Alkane) lies fundamentally in the C3–C4 bond order. While the Alkane serves as a flexible, chemically inert fluorinated spacer ideal for increasing metabolic stability (bioisostere), the Alkyne acts as a rigid, electron-deficient electrophile. The internal triple bond conjugated to the trifluoromethyl (

) group imparts unique reactivity (Michael-type additions) and distinct spectroscopic signatures ( NMR shift and splitting patterns) that allow for unambiguous identification.

Physicochemical & Structural Profile[1][2]

The following table summarizes the core identifiers and properties. Note the significant difference in CAS registry numbers and the unsaturation index.

Feature	5,5,5-Trifluoropent-3-yn-1-ol	5,5,5-Trifluoropentan-1-ol
Common Name	Trifluoropentynol (Alkyne)	Trifluoropentanol (Alkane)
Structure
CAS Number	27611-20-7	352-61-4
Molecular Formula
Molecular Weight	138.09 g/mol	142.12 g/mol
Bond Order (C3-C4)	Triple (sp hybridized)	Single (sp³ hybridized)
Electronic Character	Electron-deficient (Michael Acceptor)	Nucleophilic (at OH), Inert Chain
Physical State	Colorless Liquid	Colorless Liquid
Boiling Point	~135–140 °C (Predicted)	147–148 °C

Spectroscopic Identification Strategy

Distinguishing these two compounds relies heavily on

NMR and IR spectroscopy . The chemical environment of the group changes drastically when attached to an carbon (alkyne) versus an carbon (alkane).

A. NMR: The "Smoking Gun"

• Alkyne (27611-20-7): The

  group is attached directly to the triple bond. This results in a chemical shift typically in the range of -50 to -56 ppm . Crucially, because there are no protons on the adjacent carbon (C4), the signal appears as a singlet (or broad singlet due to long-range coupling), lacking the characteristic triplet splitting.

• Alkane (352-61-4): The

  group is attached to a methylene group ( ). This results in a chemical shift upfield, typically around -64 to -67 ppm . The signal appears as a distinct triplet ( Hz) due to coupling with the adjacent C4 protons.

B. NMR Analysis

• Alkyne:

  • Missing Signals: No protons at C3 or C4.

  • C2 Protons (

    ): Appears as a triplet or multiplet shifted downfield (~2.5–2.7 ppm) due to the inductive effect of the alkyne.

• Alkane:

  • Full Chain: Distinct multiplets for C2, C3, and C4 protons.

  • C4 Protons (

    ): Unique multiplet at ~2.1–2.3 ppm, showing coupling to the fluorine atoms.

C. Infrared (IR) Spectroscopy[3]

• Alkyne: Exhibits a characteristic (though sometimes weak due to symmetry) stretching vibration for

  at ~2250–2260 cm⁻¹ .

• Alkane: Completely lacks absorption in the 2100–2300 cm⁻¹ region.

Analytical Decision Flowchart

Figure 1: Analytical decision tree for distinguishing the target fluorinated alcohols.

Synthesis & Reactivity Profiles[4]

Synthesis Pathways

The synthesis of the Alkyne is the precursor step to the Alkane .

• Alkyne Synthesis: Typically achieved by the nucleophilic attack of 3,3,3-trifluoroprop-1-yne (lithium salt) on ethylene oxide (oxirane). This extends the chain by two carbons while preserving the triple bond.

  • Reaction:

• Alkane Synthesis: Achieved by the catalytic hydrogenation of the Alkyne.

  • Reaction:

Functional Reactivity[4][5]

• 5,5,5-Trifluoropentan-1-ol (Alkane):

  • Role: Stable scaffold.

  • Reactivity: Limited to the primary hydroxyl group (oxidation to aldehyde/acid, conversion to halide/tosylate). The

    group is inert and serves to modulate lipophilicity ( ) and metabolic stability.

• 5,5,5-Trifluoropent-3-yn-1-ol (Alkyne):

  • Role: Reactive intermediate or rigid linker.

  • Reactivity: The

    group is a strong electron-withdrawing group (EWG), making the alkyne electron-deficient. It acts as a Michael Acceptor . Nucleophiles (amines, thiols) can attack the triple bond, typically at the position beta to the group, leading to fluorinated vinyl species.

Reaction Pathway Diagram

Figure 2: Divergent reactivity profiles.[1][2] The alkyne can be reduced to the alkane or functionalized via addition.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation (Conversion of Alkyne to Alkane)

This protocol validates the structural relationship between the two compounds.

Materials:

• 5,5,5-Trifluoropent-3-yn-1-ol (1.0 eq)

• Palladium on Carbon (Pd/C, 10 wt%, 0.05 eq)

• Methanol (anhydrous)

• Hydrogen Balloon (1 atm)

Method:

• Dissolution: Dissolve 5,5,5-Trifluoropent-3-yn-1-ol (1 mmol) in anhydrous Methanol (5 mL) in a round-bottom flask.

• Catalyst Addition: Carefully add Pd/C (10 wt%) under an inert atmosphere (Nitrogen or Argon) to prevent ignition.

• Purge: Purge the flask with Hydrogen gas three times (vacuum/fill cycle).

• Reaction: Stir vigorously under a Hydrogen balloon at room temperature for 4–6 hours.

• Monitoring: Monitor by TLC or

  NMR.

  • Endpoint: Disappearance of the singlet at -54 ppm and appearance of the triplet at -66 ppm.

• Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with Methanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield 5,5,5-Trifluoropentan-1-ol .

Protocol 2: NMR Characterization Setup

Standardized parameters for unambiguous differentiation.

• Solvent:

  (Chloroform-d) is recommended.

• Internal Standard:

  -Trifluorotoluene ( ppm) can be used if precise shift referencing is required, though ( ppm) is standard.

• Pulse Sequence:

  • Run a standard proton-decoupled

    NMR ( ) to determine the chemical shift without splitting complexity first.

  • Run a proton-coupled

    NMR to observe the triplet (Alkane) vs singlet (Alkyne) splitting pattern. This is the definitive confirmation step.

References

• PubChem Compound Summary . (n.d.). 5,5,5-Trifluoropentan-1-ol (CAS 352-61-4). National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (2012). Process for preparation of trifluoro-alkynyl derivatives (Context for CAS 27611-20-7).
• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. (Reference for general shift ranges of alkyne vs alkane).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

5,5,5-Trifluoropent-3-yn-1-ol proper disposal procedures

Operational Guide: Safe Disposal of 5,5,5-Trifluoropent-3-yn-1-ol

Executive Summary & Chemical Profile

5,5,5-Trifluoropent-3-yn-1-ol is a specialized fluorinated building block often used in medicinal chemistry for introducing metabolically stable linkers. Unlike standard organic solvents, this compound presents a dual-hazard profile: high flammability combined with fluorine-specific incineration requirements .

Direct disposal into standard organic waste streams without proper labeling puts downstream incineration facilities at risk of corrosion damage due to Hydrogen Fluoride (HF) generation.

Property	Data / Characteristic	Operational Implication
Structure		Internal alkyne with electron-withdrawing group.[1]
Flammability	High (Est.[2] Flash Point < 60°C)	Classified as D001 (Ignitable) under RCRA.[3]
Reactivity	Electrophilic Alkyne	The group activates the triple bond. Do not mix with strong nucleophiles (e.g., thiols, amines) in waste drums to prevent exothermic polymerization.
Combustion Product	Hydrogen Fluoride (HF)	CRITICAL: Must be incinerated in a facility with caustic scrubbers.

Pre-Disposal Stabilization (At the Bench)

Before this chemical leaves the fume hood, the researcher must ensure it is stable for transport and storage.

A. Purity Assessment

• Scenario 1: Pure Reagent. If disposing of expired or surplus pure stock, keep it in the original container if possible, or transfer to a compatible HDPE or glass container with a Teflon-lined cap.

• Scenario 2: Reaction Mixture. If the compound is dissolved in a solvent or part of a crude reaction mix, ensure all reactive species (e.g., lithium reagents, strong oxidizers) are fully quenched before adding to the waste container.

B. Chemical Incompatibility Check

Due to the electron-withdrawing nature of the trifluoromethyl group (

), the alkyne bond is electron-deficient (electrophilic).

• RESTRICTION: Do NOT commingle with strong bases or highly nucleophilic waste streams (e.g., waste containing sodium methoxide, concentrated amines, or azides). This can trigger uncontrolled addition reactions or polymerization.

Waste Segregation Logic

Effective disposal relies on correct categorization at the source. Use the following logic flow to determine the correct waste stream.

Figure 1: Waste segregation logic tree. Note that the presence of the trifluoromethyl group dictates the downstream incineration path, overriding the solvent classification in many cases.

Disposal Workflow & Logistics

Step 1: Container Selection & Labeling

• Container: Amber glass or High-Density Polyethylene (HDPE). Ensure the cap has a chemically resistant liner (PTFE/Teflon).

• Labeling:

  • Primary Identifier: "Hazardous Waste - Flammable, Toxic."

  • Constituents: Explicitly list "5,5,5-Trifluoropent-3-yn-1-ol" and any solvents.

  • Hazard Codes: Check D001 (Ignitable).

  • Critical Tag: Apply a secondary sticker or write clearly: "CONTAINS ORGANIC FLUORINE - REQUIRES SCRUBBER."

Step 2: RCRA Classification (USA)

Under the Resource Conservation and Recovery Act (RCRA), this material must be classified accurately to ensure legal compliance.[4]

• Characteristic Waste: D001 (Ignitability) is the primary code due to the alcohol functionality and organic nature.

• Listed Waste: It is not a U-listed or P-listed waste specifically by CAS number, but it falls under the broad category of "Ignitable Characteristic Waste."

• Halogen Content: While not an F-listed solvent (like spent DCM), it must be profiled as "Halogenated" for the disposal facility.

Step 3: Final Disposal (Incineration)

The only acceptable destruction method is High-Temperature Incineration at a permitted TSD (Treatment, Storage, and Disposal) facility.

• Mechanism: Combustion at >1000°C.

• By-product Management: The

  group converts to Hydrogen Fluoride (HF) gas.

• Requirement: The incinerator must be equipped with a caustic scrubbing system (e.g., NaOH spray) to neutralize HF into NaF salts before stack release.

Emergency Procedures (Spill Response)

In the event of a spill outside the fume hood:

• Evacuate & Ventilate: Remove ignition sources immediately. The vapors are heavier than air and may travel.[5][6]

• PPE: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab coat. If the spill is large (>500 mL), use a half-mask respirator with organic vapor cartridges.

• Containment: Do not use standard paper towels. Use vermiculite or chemically inert absorbent pads .

  • Why? Cellulosic materials (paper) can increase flammability surface area.

• Disposal of Debris: Place all contaminated absorbents into a wide-mouth jar, label as "Solids with Flammable/Fluorinated Residue," and process as hazardous waste (Stream A).

References

• Sigma-Aldrich. (2024).[7][8] Safety Data Sheet: 5,5,5-Trifluoropentan-1-ol (Analogous Structure). Retrieved from

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. RCRA Orientation Manual. Retrieved from

• National Institutes of Health (NIH). (2023). PubChem Compound Summary: 5,5,5-Trifluoropent-3-yn-2-ol.[2] Retrieved from

• American Chemical Society (ACS). (2015). Identifying and Evaluating Hazards in Research Laboratories. ACS Committee on Chemical Safety. Retrieved from

Sources

• 1. Are alkynes electron-withdrawing compounds or do they primarily undergo a.. [askfilo.com]
• 2. 5,5,5-Trifluoropent-3-yn-2-ol | C5H5F3O | CID 3463874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. my.alfred.edu [my.alfred.edu]
• 4. republicservices.com [republicservices.com]
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